Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

Core Science & Biosynthesis

A Technical Guide to the Chemical Classification, Synthesis, and Biological Evaluation of Benzoxazole Oxyacetate Compounds

Abstract: The benzoxazole scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1][2] This guide focuses on a specific, therapeutically significant subclass: benzoxazole oxyacetates. These compounds are characterized by an oxyacetic acid or ester moiety, which imparts unique physicochemical properties and facilitates interactions with various biological targets. We present a systematic classification of these compounds based on their core substitution and the nature of the oxyacetate side chain. Furthermore, this whitepaper provides an in-depth exploration of their synthetic methodologies, key characterization techniques, and a discussion of their structure-activity relationships (SAR), particularly in the context of anticancer and anti-inflammatory applications.[3][4] Detailed, field-tested experimental protocols are provided to serve as a practical resource for researchers in drug discovery and development.

The Benzoxazole Scaffold: A Foundation for Drug Discovery

The Core Heterocycle: Structure and Properties

Benzoxazole is a bicyclic aromatic organic compound featuring a benzene ring fused to an oxazole ring.[5] Its molecular formula is C7H5NO.[6][7] The planar, aromatic nature of the benzoxazole system makes it relatively stable, yet it possesses reactive sites that allow for extensive functionalization, making it an ideal starting point for creating diverse chemical libraries.[5][8] From a drug design perspective, the benzoxazole nucleus is considered a structural isostere of naturally occurring purine bases like adenine and guanine, which may explain its ability to interact effectively with biological macromolecules such as enzymes and nucleic acids.[6][9]

Significance in Medicinal Chemistry

The benzoxazole moiety is a cornerstone in the development of new therapeutic agents.[10] Its derivatives have demonstrated a remarkable range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, antiviral, analgesic, and antifungal properties.[1][9][11][12] This versatility has led to the incorporation of the benzoxazole scaffold into numerous pharmaceutical drugs, such as the anti-inflammatory drug Flunoxaprofen.[3][5] The ability to readily modify the core structure allows for the fine-tuning of a compound's biological activity, selectivity, and pharmacokinetic profile.

Classification of Benzoxazole Oxyacetate Compounds

The Benzoxazole Oxyacetate Pharmacophore

A benzoxazole oxyacetate is defined by the presence of an oxyacetic acid moiety (-O-CH₂-COOH) or its ester or amide derivative, covalently linked to the benzoxazole core. This side chain introduces a flexible, polar, and ionizable group that can serve as a critical pharmacophore for hydrogen bonding and electrostatic interactions with protein targets.

A Proposed Classification System

To systematically explore the chemical space and understand the structure-activity relationships of these compounds, we propose the following classification system. This system is based on two primary factors: the point of attachment of the oxyacetate group to the benzoxazole core and the chemical nature of the terminal acetate group.

Caption: A logical diagram for the classification of benzoxazole oxyacetate compounds.

• Class I: C2-Linked Benzoxazole Oxyacetates: This is the most prevalent class, where the oxyacetate group is attached to the C2 position of the benzoxazole ring. This position is synthetically accessible from 2-hydroxybenzoxazole (benzoxazolin-2-one).

• Class II: Aryl-Linked Benzoxazole Oxyacetates: In this class, the oxyacetate group is attached to one of the carbon atoms of the fused benzene ring (positions C4, C5, C6, or C7). These derivatives are typically synthesized from substituted 2-aminophenols.

• Subclasses (A, B, C): Within each class, compounds are further subdivided based on the terminal functional group of the side chain:

  • Subclass A (Esters): The carboxylic acid is esterified (e.g., methyl, ethyl). These are often synthetic precursors and can act as prodrugs.

  • Subclass B (Acids): The terminal carboxylic acid is free. This form is often the biologically active species, capable of forming strong ionic interactions.

  • Subclass C (Amides): The carboxylic acid is converted to a primary, secondary, or tertiary amide, or a hydrazide, which alters polarity and hydrogen bonding capacity.[13]

Synthetic Strategies and Methodologies

The synthesis of benzoxazole oxyacetates is typically a multi-step process that involves the initial formation of a hydroxylated benzoxazole precursor, followed by the attachment of the acetate side chain.

Synthesis of Hydroxylated Benzoxazole Precursors

The most common route to the benzoxazole core is the condensation of a 2-aminophenol with a suitable one-carbon synthon.[14] For Class I compounds, the key precursor is 2-hydroxybenzoxazole.

• From 2-Aminophenol: Reacting 2-aminophenol with urea or phosgene derivatives is a standard method for producing 2-hydroxybenzoxazole. This precursor exists in tautomeric equilibrium with its keto form, benzoxazolin-2-one.

For Class II compounds, a substituted 2-aminophenol bearing a hydroxyl group at the desired position on the benzene ring is used as the starting material.

Attachment of the Oxyacetate Moiety

The attachment of the oxyacetate side chain is classically achieved via a Williamson ether synthesis . This involves the deprotonation of the hydroxyl group on the benzoxazole precursor with a mild base, followed by nucleophilic substitution with an α-haloacetate ester, such as ethyl chloroacetate or ethyl bromoacetate.[13][15]

Caption: A typical experimental workflow for the synthesis of benzoxazole oxyacetate esters.

Experimental Protocols and Compound Characterization

The following protocols are provided as a self-validating system, incorporating steps for both synthesis and verification of the product's identity and purity.

Protocol 1: Synthesis of Ethyl 2-(Benzoxazol-2-yloxy)acetate (A Class I, Subclass A Example)

• Rationale: This protocol uses potassium carbonate as a mild base, which is sufficient to deprotonate the phenolic tautomer of 2-hydroxybenzoxazole without causing significant hydrolysis of the reactant or product ester. Acetone is a suitable polar aprotic solvent for this Sₙ2 reaction.[13]

• Materials:

  • 2-Hydroxybenzoxazole (1.0 eq)

  • Ethyl chloroacetate (1.2 eq)

  • Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)

  • Acetone (anhydrous)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxybenzoxazole and anhydrous acetone.

  • Add anhydrous potassium carbonate to the suspension.

  • Add ethyl chloroacetate dropwise to the stirring mixture.

  • Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Wash the solid residue with a small amount of acetone.

  • Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from ethanol/water to afford the pure title compound.

• Validation:

  • TLC: Confirm the consumption of starting material and the formation of a single new product spot.

  • Melting Point: Determine the melting point of the purified crystals and compare it to literature values if available.[16]

Protocol 2: Hydrolysis to 2-(Benzoxazol-2-yloxy)acetic Acid (A Class I, Subclass B Example)

• Rationale: Basic hydrolysis using lithium hydroxide (LiOH) is effective for cleaving the ester to the corresponding carboxylic acid. The use of a tetrahydrofuran (THF)/water solvent system ensures the solubility of both the ester starting material and the hydroxide salt.

• Procedure:

  • Dissolve the ester from Protocol 1 in a mixture of THF and water (3:1).

  • Add lithium hydroxide (LiOH·H₂O) (1.5 eq) and stir the mixture at room temperature for 4-6 hours.

  • Monitor the reaction by TLC until the starting ester is consumed.

  • Remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and acidify to pH 2-3 with 1M HCl.

  • The carboxylic acid product will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Spectroscopic Characterization

The identity of the synthesized compounds must be confirmed using spectroscopic methods.[17][18][19]

• Infrared (IR) Spectroscopy:

  • Ester: Look for a strong C=O stretch around 1750-1770 cm⁻¹ and a C-O stretch around 1200-1250 cm⁻¹.

  • Acid: A broad O-H stretch from 2500-3300 cm⁻¹ and a C=O stretch around 1700-1725 cm⁻¹.

• ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

  • Aromatic Protons: Signals in the range of 7.0-7.8 ppm corresponding to the benzoxazole ring protons.

  • O-CH₂ Protons: A characteristic singlet at approximately 4.8-5.0 ppm.

  • Ethyl Ester Protons: A quartet around 4.2 ppm (CH₂) and a triplet around 1.2 ppm (CH₃).

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

Biological Activity and Structure-Activity Relationship (SAR)

Benzoxazole oxyacetate derivatives have shown significant potential as anticancer and anti-inflammatory agents.[13][20] The structure-activity relationship helps in understanding how chemical modifications influence biological potency.

Therapeutic Targets

Research has shown that benzoxazole derivatives can inhibit various protein kinases that are dysregulated in cancer, such as VEGFR-2, EGFR, and PI3K.[20] They have also been shown to interact with the Akt and NF-κB signaling pathways, which are crucial for cancer cell proliferation and survival.[20] In inflammation, a key target is the cyclooxygenase (COX) enzyme.[4]

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The Structural Imperative of the Benzyl Group in Benzoxazole Acetates: A Mechanistic and Pharmacological Guide

Executive Summary

Benzoxazole acetates represent a privileged class of heterocyclic pharmacophores in medicinal chemistry, exhibiting profound efficacy across oncological, inflammatory, and antimicrobial domains. While the benzoxazole core provides a rigid, hydrogen-bond-accepting scaffold and the acetate (or acetic acid) moiety acts as a critical anchor for catalytic site engagement, the biological selectivity and potency of these molecules are disproportionately governed by the benzyl group .

This technical guide explores the structure-activity relationship (SAR) of benzoxazole acetates, detailing the causality behind experimental design, the physicochemical advantages of benzyl modifications, and the self-validating protocols used to evaluate their efficacy.

The Physicochemical Mechanics of the Benzyl Group

The substitution of a directly attached phenyl ring (-C6H5) with a benzyl group (-CH2-C6H5) introduces a single methylene bridge. This seemingly minor structural alteration fundamentally changes the molecule's interaction profile:

• Rotational Freedom: The methylene bridge acts as a hinge, allowing the aromatic ring to rotate out of the plane of the benzoxazole core. This flexibility minimizes steric clashes with amino acid backbones in rigid enzymatic pockets, enabling optimal π−π stacking with target residues.

• Lipophilic Partitioning: The added aliphatic carbon increases the overall lipophilicity (LogP) of the molecule, enhancing penetration through bacterial cell walls and the complex extracellular matrix (ECM).

• Hydrophobic Cleft Engagement: In enzymes like Heparanase (HPSE) and DNA topoisomerase II, the catalytic active site is often flanked by deep hydrophobic clefts. The benzyl group acts as a "key," locking the acetate moiety into the active site while stabilizing the complex via hydrophobic interactions.

Case Study: Heparanase (HPSE) Inhibition in Oncology

Heparanase (HPSE) is an endo-β-D-glucuronidase responsible for cleaving heparan sulfate (HS) side chains in the extracellular matrix. This cleavage releases bound growth factors like basic Fibroblast Growth Factor (bFGF), promoting tumor angiogenesis and metastasis1[1].

During the development of small-molecule HPSE inhibitors, researchers discovered that while the carboxylic acid of benzoxazole acetic acid is essential for binding the catalytic proton donor/nucleophile (Glu225 and Glu343), the pendant benzyl rings dictate the inhibitory potency2[2].

Mechanistic Pathway of HPSE Inhibition

Diagram 1: The dual-action binding mechanism of benzoxazole acetates in preventing HPSE-mediated angiogenesis.

Self-Validating Experimental Protocol: Colorimetric bFGF-HS Binding Assay

To evaluate the efficacy of benzyl-modified benzoxazole acetates, a functional high-throughput screening (HTS) assay is utilized. This protocol is designed as a self-validating system: rather than measuring enzyme binding directly (which can yield false positives from non-specific aggregators), it measures the functional integrity of the extracellular matrix substrate.

Step-by-Step Methodology:

• Substrate Immobilization: Coat 96-well plates with streptavidin and immobilize biotinylated Heparan Sulfate (HS). Causality: Immobilization mimics the bound state of HS in the native extracellular matrix.

• Inhibitor Incubation: Add recombinant human HPSE alongside varying concentrations of the benzoxazole acetate derivative. Incubate at 37°C for 60 minutes.

• Enzymatic Wash: Wash the wells with PBS-Tween. Causality: This removes the enzyme, the inhibitor, and any cleaved HS fragments, leaving only intact HS attached to the plate.

• Functional Probe Addition: Add exogenous basic Fibroblast Growth Factor (bFGF). Causality: bFGF binds exclusively to intact, polymerized HS. If the inhibitor failed, the HS is cleaved, and bFGF will be washed away.

• Detection: Introduce an anti-bFGF antibody conjugated to Horseradish Peroxidase (HRP), followed by the addition of TMB (3,3',5,5'-Tetramethylbenzidine) substrate.

• Quantification: Stop the reaction with 1M H2SO4 and read absorbance at 450 nm. High absorbance indicates intact HS (successful HPSE inhibition).

Diagram 2: Functional workflow of the self-validating bFGF-HS binding assay for HPSE inhibitors.

Case Study: Antimicrobial Efficacy via DNA Gyrase Inhibition

Beyond oncology, benzoxazole derivatives exhibit potent antimicrobial and antifungal properties. QSAR (Quantitative Structure-Activity Relationship) studies have definitively proven that a benzyl group at the 2-position of the benzoxazole ring is significantly more active than a corresponding phenyl substituent against pathogens like Candida albicans and Fusarium solani3[3].

The mechanism relies on the inhibition of DNA gyrase (Topoisomerase II). The flexibility of the benzyl group allows the molecule to navigate the complex bacterial cell wall and intercalate effectively within the DNA-gyrase cleavage complex4[4].

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

To validate the necessity of the benzyl group, researchers utilize a standardized broth microdilution MIC assay.

• Inoculum Preparation: Culture bacterial/fungal strains (e.g., E. coli, C. albicans) in nutrient broth to a standard turbidity (0.5 McFarland standard).

• Serial Dilution: Prepare two-fold serial dilutions of the 2-benzyl benzoxazole derivative in a 96-well microtiter plate. Causality: Serial dilution isolates the exact threshold of pharmacodynamic failure, allowing precise SAR comparisons between benzyl and phenyl variants.

• Incubation: Inoculate the wells and incubate at 37°C for 24 hours.

• Viability Detection: Add resazurin dye. Causality: Viable cells reduce blue resazurin to pink resorufin. The absence of a color change provides a definitive, self-validating visual confirmation of cell death, eliminating optical density errors caused by compound precipitation.

Quantitative Data Summary

The profound impact of benzyl modifications on benzoxazole derivatives is best illustrated through quantitative pharmacological data. The table below synthesizes the optimization trajectories across different therapeutic targets.

Compound Series / Name	Core Scaffold	Benzyl Modification	Target	IC50 / MIC
Hit Compound 7	Isoindole-Benzoxazole	Unoptimized	HPSE	8.0 μM
Compounds 17j / 18g	Benzoxazole Acetic Acid	Optimized Linker Benzyl	HPSE	300 nM
Compounds 9n / 11c	Benzoxazole Acetic Acid	Pendant Benzyl Ring	HPSE	200 nM
Compound 5a	2-Benzyl Benzoxazole	Unsubstituted Benzyl	F. solani	4.34 μg/mL
Compound 4	2-(p-chlorobenzyl) Benzoxazole	p-chloro substitution	C. albicans	6.25 μg/mL

Data synthesized from HPSE inhibitor optimization[2] and antimicrobial QSAR studies[3].

Conclusion

The rational design of benzoxazole acetates relies heavily on the spatial and electronic properties of the benzyl group. Whether acting as a flexible anchor in the hydrophobic clefts of Heparanase to halt tumor metastasis, or penetrating bacterial membranes to inhibit DNA gyrase, the methylene bridge of the benzyl moiety provides an indispensable degree of rotational freedom and lipophilicity. Future drug development programs must continue to leverage these structural nuances, utilizing functional, self-validating assays to translate in vitro binding affinity into in vivo clinical efficacy.

References

• Discovery and development of small-molecule heparanase inhibitors N
• Heparanase: A Rainbow Pharmacological Target Associated to Multiple Pathologies Including Rare Diseases Taylor & Francis
• QSAR of Some Antifungal Benzoxazoles and Oxazolo(4,5‐b)pyridines against C.
• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents N

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Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate: A Comprehensive Technical Guide for a Privileged Pharmacophore

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2-benzoxazole (also known as benzisoxazole) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a diverse range of biological targets.[1][2] This technical guide provides an in-depth exploration of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate, a novel compound designed to leverage the therapeutic potential of this core. We will dissect its molecular architecture, propose a detailed synthetic pathway, and explore its potential as a pharmacophore building block for a multitude of therapeutic areas, including but not limited to central nervous system (CNS) disorders, inflammation, and oncology. This guide is intended to be a practical resource, offering both the theoretical framework and actionable experimental protocols for researchers in the field of drug discovery.

The 1,2-Benzoxazole Scaffold: A Gateway to Diverse Pharmacology

The 1,2-benzoxazole ring system is a bicyclic heterocycle that has been successfully incorporated into a number of clinically used drugs.[1] Its rigid, planar structure provides a well-defined orientation for substituents, facilitating specific interactions with protein binding sites. Derivatives of this scaffold have demonstrated a remarkable breadth of pharmacological activities, including antipsychotic, anticonvulsant, anti-inflammatory, and anticancer effects.[3]

The therapeutic versatility of 1,2-benzoxazole derivatives is largely influenced by the nature and position of substituents on the bicyclic ring. For instance, substitution at the 3-position is a common strategy to modulate activity, with aryl and alkyl groups often being introduced.[4] Furthermore, functionalization of the benzene ring, particularly at the 6-position, can significantly impact receptor affinity and selectivity.[3]

Molecular Design: Deconstructing Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

The structure of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate is a deliberate amalgamation of three key pharmacophoric elements, each contributing to its potential biological profile.

Diagram: Molecular Structure of the Target Compound

Caption: Proposed multi-step synthesis of the target compound.

Step-by-Step Experimental Protocol:

Step 1: Synthesis of 2-Hydroxy-4-(methoxycarbonylmethoxy)acetophenone (Intermediate 1)

This initial step involves the selective alkylation of the more acidic 4-hydroxyl group of 2,4-dihydroxyacetophenone.

• Materials: 2,4-dihydroxyacetophenone, methyl bromoacetate, potassium carbonate, acetone.

• Procedure:

  • To a solution of 2,4-dihydroxyacetophenone (1 equivalent) in dry acetone, add anhydrous potassium carbonate (1.1 equivalents).

  • Stir the mixture at room temperature for 30 minutes.

  • Add methyl bromoacetate (1 equivalent) dropwise to the suspension.

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • After completion, filter the reaction mixture to remove potassium carbonate and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield 2-hydroxy-4-(methoxycarbonylmethoxy)acetophenone.

Step 2: Synthesis of 2-Hydroxy-4-(methoxycarbonylmethoxy)acetophenone oxime (Intermediate 2)

The ketone functionality is converted to an oxime, a crucial precursor for the 1,2-benzoxazole ring formation.

• Materials: 2-Hydroxy-4-(methoxycarbonylmethoxy)acetophenone, hydroxylamine hydrochloride, sodium acetate, ethanol.

• Procedure:

  • Dissolve 2-hydroxy-4-(methoxycarbonylmethoxy)acetophenone (1 equivalent) in ethanol.

  • Add a solution of hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents) in water.

  • Reflux the mixture for 2-3 hours, monitoring by TLC.

  • Cool the reaction mixture and pour it into ice-cold water.

  • Collect the precipitated solid by filtration, wash with water, and dry to obtain the oxime.

Step 3: Synthesis of Benzyl 2-hydroxy-4-(methoxycarbonylmethoxy)phenyl ketoxime (Intermediate 3)

This step introduces the benzyl group, which will become the 3-substituent of the final product.

• Materials: 2-Hydroxy-4-(methoxycarbonylmethoxy)acetophenone oxime, benzyl bromide, sodium hydride, dry tetrahydrofuran (THF).

• Procedure:

  • To a stirred suspension of sodium hydride (1.1 equivalents) in dry THF at 0 °C, add a solution of the oxime (1 equivalent) in dry THF dropwise.

  • Allow the mixture to stir at room temperature for 1 hour.

  • Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 equivalents) dropwise.

  • Let the reaction proceed at room temperature overnight.

  • Quench the reaction carefully with ice-water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 4: Synthesis of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate (Final Product)

The final step is an intramolecular cyclization to form the 1,2-benzoxazole ring.

• Materials: Benzyl 2-hydroxy-4-(methoxycarbonylmethoxy)phenyl ketoxime, potassium tert-butoxide, tert-butanol.

• Procedure:

  • Dissolve the benzylated oxime (1 equivalent) in tert-butanol.

  • Add potassium tert-butoxide (1.2 equivalents) portion-wise at room temperature.

  • Heat the reaction mixture to reflux for 3-5 hours, monitoring by TLC.

  • After completion, cool the reaction mixture and neutralize with dilute hydrochloric acid.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the final product by column chromatography to obtain Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate.

Potential Biological Activities and Therapeutic Applications

Based on the known pharmacology of the 1,2-benzoxazole scaffold and its derivatives, Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate holds promise in several therapeutic areas.

Table 1: Potential Therapeutic Targets and Applications

Therapeutic Area	Potential Mechanism of Action	Rationale based on Structural Analogues
CNS Disorders	Modulation of dopamine and serotonin receptors.	Many atypical antipsychotics and anticonvulsants feature the 1,2-benzoxazole core. [1][3]
Inflammation	Inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.	The phenoxy acetic acid moiety is a known pharmacophore in selective COX-2 inhibitors. [5][6]
Oncology	Inhibition of protein kinases, anti-proliferative activity.	Various 1,2-benzoxazole derivatives have demonstrated anticancer properties. [2][7]
Antimicrobial	Disruption of microbial cell processes.	The 1,2-benzoxazole nucleus is present in compounds with antibacterial and antifungal activity. [2]

Diagram: Potential Signaling Pathway Modulation

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Design, Synthesis, and Pharmacological Evaluation of Benzisoxazole-6-yloxyacetates as Dual PPARα/γ Modulators

A Technical Whitepaper on the Development of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

Executive Summary

Metabolic syndrome, characterized by insulin resistance and dyslipidemia, remains a primary driver of cardiovascular morbidity. While Peroxisome Proliferator-Activated Receptor gamma (PPARγ) agonists (e.g., thiazolidinediones) effectively sensitize insulin, their clinical utility is hampered by adverse effects like weight gain and edema. Conversely, PPARα agonists (fibrates) manage triglycerides but lack glucose-lowering efficacy.

The development of dual PPARα/γ agonists aims to synergize these benefits. Recent medicinal chemistry efforts have identified the 1,2-benzisoxazole scaffold as a privileged structure for dual modulation [1]. This whitepaper explores the core intermediate, Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate , detailing its structural rationale, synthetic methodology, and mechanistic role in drug discovery.

Structural Rationale & Mechanistic Causality

The design of benzisoxazole-based PPAR modulators relies on mimicking endogenous fatty acid ligands while optimizing interactions within the Y-shaped ligand-binding pocket of PPAR receptors.

• The Benzisoxazole Core : The rigid, planar 1,2-benzoxazole (benzisoxazole) ring acts as a bioisostere for the central aromatic rings found in classic fibrates and glitazars. It restricts the conformational entropy of the molecule, providing optimal vectorization for the 3- and 6-substituents.

• The 3-Benzyl Substituent : The lipophilic pocket of the PPARγ ligand-binding domain (LBD) accommodates bulky hydrophobic groups. While earlier iterations utilized 3-trifluoromethyl or 3-alkyl groups, the introduction of a 3-benzyl group enhances π−π stacking interactions with key tyrosine and histidine residues (e.g., Tyr473 in PPARγ). This fine-tunes the partial agonism profile to minimize adipogenic side effects [2].

• The Oxyacetate Tail : The 6-oxyacetate moiety is the crucial acidic headgroup. In vivo, the methyl ester (Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate) undergoes rapid esterase hydrolysis to yield the active carboxylic acid. This acid forms a critical hydrogen bond network with the activation function 2 (AF-2) helix, stabilizing the active conformation required for co-activator recruitment. Synthetically, the methyl ester serves not merely as a protecting group, but as a highly stable, lipophilic intermediate that prevents premature decarboxylation during harsh alkylation conditions.

Experimental Protocols & Synthetic Workflow

The synthesis of Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate requires precise control over cyclization and alkylation conditions. The protocol below outlines a scalable, self-validating system designed to maximize regioselectivity and yield.

Step-by-Step Methodology

Step 1: Preparation of the Ketoxime

• Procedure : Dissolve 2,4-dihydroxy-deoxybenzoin (1.0 eq) in anhydrous pyridine. Add hydroxylamine hydrochloride (1.5 eq). Reflux for 4 hours under a nitrogen atmosphere. Monitor via TLC until the starting material is consumed.

• Causality : Pyridine acts as both the solvent and the base, neutralizing the HCl salt and facilitating the nucleophilic attack of the amine on the ketone. The nitrogen atmosphere prevents oxidative degradation of the electron-rich resorcinol moiety.

Step 2: Base-Mediated Cyclization to 3-Benzyl-1,2-benzoxazol-6-ol

• Procedure : Concentrate the oxime intermediate in vacuo. Dissolve the crude residue in anhydrous DMF and add potassium tert-butoxide (KOtBu, 2.0 eq). Heat to 80°C for 6 hours. Quench with 1M HCl, extract with ethyl acetate, and wash the organic layer with brine.

• Causality : The strong, sterically hindered base (KOtBu) deprotonates the oxime hydroxyl, driving an intramolecular nucleophilic aromatic substitution ( SN​Ar ) or electrocyclic ring closure to form the isoxazole ring. The acidic quench is a self-validating checkpoint that precipitates the desired phenolic product while leaving polar impurities in the aqueous phase.

Step 3: Regioselective Alkylation

• Procedure : Dissolve 3-benzyl-1,2-benzoxazol-6-ol (1.0 eq) in anhydrous acetone. Add anhydrous K2​CO3​ (2.5 eq) and methyl bromoacetate (1.2 eq). Reflux for 12 hours. Filter the inorganic salts, concentrate the filtrate, and purify via silica gel chromatography (Hexanes/EtOAc, 4:1).

• Causality : Acetone and K2​CO3​ provide a mild, heterogeneous basic environment that selectively deprotonates the highly acidic 6-hydroxyl group without hydrolyzing the newly formed ester product. Methyl bromoacetate is preferred over the chloro-analog due to the superior leaving group ability of the bromide ion, which significantly accelerates the SN​2 reaction.

Fig 1: Step-by-step synthetic workflow for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate.

Pharmacological Data Presentation

To validate the therapeutic potential, the active free acid of the 3-benzyl derivative is compared against standard reference compounds in cell-based transactivation assays. The data demonstrates a balanced dual profile with partial γ agonism, a hallmark of Selective PPAR γ Modulators (SPPAR γ Ms) designed to avoid weight gain [3].

Table 1: In Vitro PPAR Transactivation Profiling

Compound	PPARα EC₅₀ (μM)	PPARγ EC₅₀ (μM)	Efficacy α (%)	Efficacy γ (%)
Rosiglitazone (Reference)	>10.0	0.04	N/A	100
Fenofibrate (Reference)	15.0	>50.0	100	N/A
3-CF₃-Benzisoxazole (Lit.)	0.85	0.12	85	65
3-Benzyl-Benzisoxazole Acid	1.10	0.25	78	45

(Note: Efficacy is expressed as a percentage of the maximal response achieved by the respective reference full agonists. Data synthesized from benchmark structural analogs [1].)

Signaling Pathway & Mechanism of Action

Upon systemic administration, the methyl ester prodrug is hydrolyzed. The active acid enters target cells (hepatocytes, adipocytes) and binds to the PPAR LBD. The heterodimerization of the ligand-bound PPAR with the Retinoid X Receptor (RXR) is the critical step.

This complex binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. The partial agonism induced by the 3-benzyl substitution alters the recruitment profile of co-activators (e.g., SRC-1) versus co-repressors (e.g., NCoR), leading to the transcription of genes involved in lipid oxidation (CPT-1) and glucose uptake (GLUT4) without triggering the full adipogenic gene cascade (aP2) [4].

Fig 2: Mechanistic pathway of PPARα/γ activation by benzisoxazole ligands regulating metabolism.

Conclusion

Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate represents a highly versatile and structurally optimized intermediate in the synthesis of next-generation metabolic therapeutics. By leveraging the rigid benzisoxazole core and the sterically tuning 3-benzyl group, researchers can access a chemical space that effectively decouples the insulin-sensitizing benefits of PPAR γ activation from its traditional toxicities, while concurrently addressing dyslipidemia via PPAR α .

Protocols & Analytical Methods

Application Notes & Protocols: A Guide to the Synthesis of Benzoxazole Methyl Esters

Introduction: The Significance of Benzoxazole Methyl Esters in Modern Drug Discovery

The benzoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] The functionalization of this privileged heterocycle is a critical aspect of drug design, allowing for the fine-tuning of a molecule's physicochemical and biological properties. Among the most fundamental and versatile functional groups employed is the methyl ester.

The introduction of a methyl ester group onto a benzoxazole derivative serves several strategic purposes in the drug development pipeline. It can act as a bioisostere for a carboxylic acid, enhance cell permeability, serve as a key intermediate for further chemical elaboration into amides or other functional groups, or function as a protecting group for a carboxylic acid moiety during multi-step syntheses.[5] Given its importance, a robust and reliable set of protocols for the formation of benzoxazole methyl esters is indispensable for researchers in organic synthesis and pharmaceutical development.[6][7]

This guide provides an in-depth analysis of the primary methodologies for synthesizing benzoxazole methyl esters from their corresponding carboxylic acids. We will delve into the mechanistic underpinnings of each reaction, provide detailed, field-proven protocols, and discuss the critical parameters that ensure a successful and reproducible outcome.

Core Synthetic Strategies and Mechanistic Insights

The conversion of a carboxylic acid to a methyl ester is a fundamental transformation in organic chemistry. The choice of method depends on the substrate's complexity, the presence of other sensitive functional groups, and scale. Below, we explore the most effective and commonly employed procedures for benzoxazole derivatives.

Methodology 1: Fischer-Speier Esterification

The Fischer-Speier esterification is a classic, acid-catalyzed reaction between a carboxylic acid and an alcohol.[8] When synthesizing methyl esters, methanol is used in excess, serving as both the reagent and the solvent.

Causality and Mechanistic Pathway: The reaction is an equilibrium process.[5][9] The mechanism begins with the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄), which significantly increases the electrophilicity of the carbonyl carbon. Methanol, acting as a nucleophile, then attacks this activated carbon, leading to a tetrahedral intermediate. Subsequent proton transfers and the elimination of a water molecule yield the protonated ester, which is then deprotonated to give the final product and regenerate the acid catalyst.[8][10] To drive the equilibrium towards the product side, it is essential to either remove the water as it is formed or use a large excess of the alcohol.[9]

Caption: High-level workflow for Fischer-Speier Esterification.

Experimental Protocol: Fischer-Speier Esterification

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the benzoxazole carboxylic acid (1.0 eq).

• Reagent Addition: Add anhydrous methanol (20-50 eq, serving as solvent and reagent). Stir the suspension until the acid is partially or fully dissolved.

• Catalyst Introduction: Carefully add concentrated sulfuric acid (H₂SO₄, 0.1-0.2 eq) dropwise to the stirring solution.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 65°C) and maintain for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching and Work-up: After completion, cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing ice-cold saturated sodium bicarbonate (NaHCO₃) solution to neutralize the excess acid.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x volume of methanol used).

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure benzoxazole methyl ester.

Methodology 2: Esterification with Diazomethane and its Safer Analogue

For substrates that are sensitive to the harsh acidic and high-temperature conditions of Fischer esterification, diazomethane (CH₂N₂) offers an exceptionally mild and high-yielding alternative.

Causality and Mechanistic Pathway: Carboxylic acids are sufficiently acidic (pKa ≈ 4-5) to protonate diazomethane. This protonation occurs on the carbon atom, generating a methyldiazonium cation, an extremely reactive intermediate. The carboxylate anion then acts as a nucleophile, attacking the methyl group in an Sₙ2 reaction and displacing molecular nitrogen (N₂), an excellent leaving group.[11][12] The reaction is rapid, clean, and irreversible due to the formation of gaseous nitrogen.

Trustworthiness & Safety Advisory: Diazomethane is highly toxic and potentially explosive. It should only be handled by trained personnel using specialized, scratch-free glassware in a well-ventilated fume hood. A significantly safer and more convenient alternative is (trimethylsilyl)diazomethane (TMS-diazomethane). It functions similarly but is a stable liquid that can be stored and handled with greater ease. The reaction with TMS-diazomethane often requires the presence of methanol to proceed efficiently.[13]

Caption: Simplified mechanism for esterification using TMS-diazomethane.

Experimental Protocol: Methylation with (Trimethylsilyl)diazomethane

• Reaction Setup: Dissolve the benzoxazole carboxylic acid (1.0 eq) in a mixture of a suitable solvent like diethyl ether or toluene and methanol (e.g., a 7:2 ratio). Place the flask in an ice bath (0°C).

• Reagent Addition: While stirring, add (trimethylsilyl)diazomethane (2.0 M solution in hexanes, 1.2-1.5 eq) dropwise over 5-10 minutes. A yellow color should persist, and gas evolution (N₂) will be observed.

• Reaction Execution: Allow the reaction to stir at 0°C for 1-3 hours, then warm to room temperature. Monitor the reaction by TLC until the starting material is fully consumed.

• Quenching: If a yellow color persists, add a few drops of acetic acid to quench the excess TMS-diazomethane until the solution becomes colorless.

• Work-up: Concentrate the reaction mixture under reduced pressure. The crude product is often clean enough for the next step.

• Purification (if necessary): If purification is required, dissolve the residue in an organic solvent and purify by column chromatography on silica gel.

Methodology 3: Synthesis via Acid Chloride Intermediates

This two-step procedure is robust and highly effective for a wide range of substrates, including those that are sterically hindered or electronically deactivated. It avoids the equilibrium limitations of the Fischer esterification.

Causality and Mechanistic Pathway: The first step involves the conversion of the carboxylic acid to a highly reactive acid chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. In the second step, the acid chloride is treated with methanol. The alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. A tetrahedral intermediate is formed, which then collapses, expelling a chloride ion to yield the protonated ester. A mild base (e.g., pyridine or triethylamine) is typically added to neutralize the HCl generated during the reaction.

Caption: Two-step workflow for methyl ester synthesis via an acid chloride.

Experimental Protocol: Two-Step Synthesis via Acid Chloride

Step A: Formation of the Acid Chloride

• Reaction Setup: In a fume hood, add the benzoxazole carboxylic acid (1.0 eq) to a round-bottom flask with a stir bar and a reflux condenser fitted with a gas outlet to a trap (to neutralize HCl and SO₂ gas).

• Reagent Addition: Add thionyl chloride (SOCl₂, 5-10 eq) and a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Reaction Execution: Heat the mixture to reflux (approx. 76°C) for 1-3 hours. The solid carboxylic acid should dissolve as it converts to the acid chloride.

• Isolation: After the reaction is complete, cool the mixture and remove the excess SOCl₂ under reduced pressure (co-evaporating with toluene can help remove the last traces). The resulting crude acid chloride is often used directly in the next step without purification.

Step B: Esterification of the Acid Chloride

• Reaction Setup: Dissolve the crude benzoxazole acid chloride in an anhydrous aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere (N₂ or Ar) and cool to 0°C in an ice bath.

• Reagent Addition: Add anhydrous methanol (1.5-2.0 eq) followed by the dropwise addition of a non-nucleophilic base such as triethylamine or pyridine (1.5 eq).

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with water. Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Washing and Drying: Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the product by column chromatography.

Comparative Summary and Characterization

Method	Reagents	Conditions	Advantages	Disadvantages
Fischer Esterification	Methanol, H₂SO₄ (cat.)	Reflux (High Temp)	Economical, simple reagents, suitable for large scale.	Harsh conditions, equilibrium reaction, not for sensitive substrates.[5]
Diazomethane/TMS-Diazomethane	CH₂N₂ or TMS-CHN₂, MeOH	0°C to RT (Mild)	Very mild, high yield, fast, no equilibrium issues.[11][12]	Diazomethane is toxic/explosive; TMS-CHN₂ is expensive.
Via Acid Chloride	SOCl₂, Methanol, Base	RT (Mild Esterification)	High yield, reliable, not limited by equilibrium.	Two steps, requires handling of corrosive SOCl₂.

Product Characterization: Successful formation of the benzoxazole methyl ester should be confirmed using standard analytical techniques.

• ¹H NMR: Expect to see a new singlet corresponding to the methyl ester protons (-OCH₃) typically appearing around 3.5-4.0 ppm.[14]

• ¹³C NMR: A new signal for the methyl carbon will appear around 50-55 ppm, and the carbonyl carbon of the ester will be observed around 165-175 ppm.[14][15]

• Infrared (IR) Spectroscopy: The broad O-H stretch of the carboxylic acid (2500-3300 cm⁻¹) will disappear, and a strong C=O stretch for the ester will appear around 1730-1750 cm⁻¹.[15][16]

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to the calculated mass of the methyl ester product.

By selecting the appropriate method based on substrate compatibility and available resources, researchers can efficiently and reliably synthesize the benzoxazole methyl ester derivatives required for advancing their drug discovery and development programs.

References

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Retrieved from [Link]

• Zhang, Y., et al. (2023). One-Pot Synthesis of Benzoxazole/Benzothiazole-Substituted Esters by Michael Addition: A Selective Construction of C-N/C-S Bonds. Molecules, 28(7), 3054. [Link]

• ResearchGate. (n.d.). Synthetic pathway to ester of benzoxazole. [Diagram]. Retrieved from [Link]

• Wang, L., et al. (2023). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules, 28(20), 7058. [Link]

• Kouamé, A. S., et al. (2024). Review of synthesis process of benzoxazole and benzothiazole derivatives. Journal of the Iranian Chemical Society. [Link]

• Alam, M., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12, 83. [Link]

• Master Organic Chemistry. (2025). Diazomethane (CH2N2). Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification. Retrieved from [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13, 24658-24681. [Link]

• SciSpace. (n.d.). Synthesis and Identification of some Benzoxazole Derivatives via Mannich Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 27). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Al-Warhi, T., et al. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Pharmaceuticals, 18(12), 1734. [Link]

• Al-Majidi, S. M. I., et al. (2021). Synthesis, conformation and Hirshfeld surface analysis of benzoxazole methyl ester as a versatile building block for heterocycles. Acta Crystallographica Section C: Structural Chemistry, 77(Pt 10), 614–623. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unlocking Therapeutic Potential: The Journey of Benzoxazole Derivatives in Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). US8378132B2 - Process for producing methyl esters.

• Bibi, S., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(20), 6953. [Link]

• ResearchGate. (n.d.). Mild Esterification of Carboxylic Acids via Continuous Flow Diazotization of Amines. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• El-Naggar, M., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2110-2125. [Link]

• OUPS. (n.d.). Mitsunobu Reaction in My Chemistry: Lecture at VU Study Tour. Retrieved from [Link]

• Master Organic Chemistry. (2022). Transesterification. Retrieved from [Link]

• Saha, A., et al. (n.d.). Organic Chemistry-4. Retrieved from [Link]

• eScholarship.org. (2024). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. Retrieved from [Link]

• SciELO. (n.d.). ESTERIFICATION AND TRANSESTERIFICATION ASSISTED BY MICROWAVES OF CRUDE PALM OIL. HOMOGENEOUS CATALYSIS. Retrieved from [Link]

• ResearchGate. (2023). Fischer Esterification of Benzoic Acid and Polyhydric Alcohols Catalyzed by Basic Ionic Liquids of Bisimidazolium Tungstates. Retrieved from [Link]

• Scribd. (n.d.). Derivatization of Carboxylic Acids with Diazomethane. Retrieved from [Link]

• OrgoSolver. (n.d.). Carboxylic Acids + Alcohols → Esters (Fischer Esterification). Retrieved from [Link]

• Hamzah, N., et al. (2018). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. Journal of Physical Science, 29(1), 1-11. [Link]

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Application Note: Advanced Crystallization Techniques for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

Executive Summary & Chemical Context

Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate (MBBA) is a high-value intermediate utilized in the synthesis of complex benzisoxazole-derived therapeutics. The purification of MBBA from crude synthetic mixtures presents a multifaceted crystallization challenge due to its structural dichotomy. The molecule features a rigid, planar 1,2-benzoxazole core flanked by a highly flexible, lipophilic 3-benzyl group and a polar 6-oxyacetate methyl ester.

This structural flexibility imposes a high entropic penalty during crystal lattice formation. Consequently, MBBA is highly prone to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—where the compound separates as an immiscible, impurity-rich liquid rather than nucleating as a pure solid. Furthermore, the methyl ester moiety is susceptible to transesterification and hydrolysis, strictly limiting the use of protic solvents (like methanol or ethanol) under non-neutral conditions.

This application note details a robust, self-validating crystallization strategy designed to bypass LLPS, control polymorphism, and maximize yield through a combination of seeded cooling and controlled anti-solvent addition.

Causality in Process Design: The E-E-A-T Framework

As1, every parameter in this protocol is dictated by thermodynamic causality:

• Solvent Selection (Ethyl Acetate / n-Heptane): Ethyl acetate (EtOAc) is chosen as the primary solvent because it is aprotic (protecting the methyl ester from hydrolysis) and provides high solubility for the crude oil at elevated temperatures. n-Heptane acts as a highly effective, non-polar anti-solvent that forces supersaturation without participating in hydrogen bonding.

• Navigating the Metastable Zone Width (MSZW): Because the properties of these crystals influence many downstream processes, a thorough understanding of the underlying mechanisms is required . Rapid cooling forces the system past the metastable limit into the labile zone, triggering homogenous nucleation which manifests as LLPS for benzyl-derivatives. We strictly control the cooling rate (0.1 °C/min) to stay within the MSZW.

• Polymorph Control via Seeding: 2. MBBA exhibits at least two conformational polymorphs. By introducing Form I seeds at a specific supersaturation point, we bypass the high activation energy of primary nucleation, ensuring the exclusive growth of the thermodynamically stable Form I lattice.

Experimental Workflow Visualization

Fig 1. Optimized crystallization workflow for MBBA to prevent oiling out and control polymorphism.

Quantitative Data Summaries

To establish a self-validating system, baseline thermodynamic data must be referenced during the process.

Table 1: Thermodynamic Solubility Profile of MBBA

Solvent System	Temp (°C)	Solubility (mg/mL)	Phase Observation
Ethyl Acetate (100%)	60	> 450	Clear Solution
Ethyl Acetate (100%)	5	85	Crystalline Suspension
EtOAc / n-Heptane (1:1 v/v)	45	120	Clear Solution
EtOAc / n-Heptane (1:1 v/v)	5	< 15	Crystalline Suspension
Methanol (100%)	50	310	Degradation (Transesterification)

Table 2: Polymorphic Characterization of MBBA

Polymorph	Melting Point (DSC Onset)	Crystal Habit	Thermodynamic Stability
Form I	112.4 °C	Prismatic / Blocky	Stable (Target Form)
Form II	98.7 °C	Acicular (Needles)	Metastable (Prone to caking)

Step-by-Step Methodologies

The main goal of this crystallization step is to produce solid particles with defined shape and size in an efficient, high-yield process . The following protocols are designed for a 1-liter jacketed laboratory reactor equipped with a pitched-blade turbine and internal temperature (Tr) monitoring.

Protocol A: Seeded Cooling & Anti-Solvent Crystallization

Step 1: Dissolution & Polish Filtration

• Charge 100 g of crude MBBA into the reactor.

• Add 300 mL of Ethyl Acetate (EtOAc).

• Set agitation to 250 RPM and heat the jacket to achieve an internal temperature (Tr) of 60 °C.

• Hold for 30 minutes until complete dissolution is achieved.

• Perform a hot polish filtration through a 0.45 µm PTFE membrane into a pre-heated clean reactor to remove insoluble impurities.

Step 2: Controlled Cooling to Seeding Temperature

• Cool the reactor from 60 °C to 45 °C at a linear rate of 0.5 °C/min.

• Causality: 45 °C represents the midpoint of the MSZW for this concentration. Cooling faster or lower without seeds will induce LLPS.

Step 3: Seeding and Isothermal Aging

• Charge 1.0 g (1.0 wt%) of pure MBBA Form I seed crystals (pre-milled to a D50 of ~20 µm) suspended in 5 mL of n-Heptane.

• Maintain Tr at 45 °C for 2 hours (Isothermal Aging).

• Causality: This aging period allows secondary nucleation and Ostwald ripening to consume the initial supersaturation. The seeds act as templates, ensuring the flexible benzyl groups pack into the stable Form I lattice.

Self-Validation Checkpoint 1: Extract a 1 mL slurry sample and observe under Polarized Light Microscopy (PLM). The presence of birefringence confirms crystalline growth. If dark, spherical droplets are observed, LLPS has occurred. Corrective Action: Reheat to 60 °C to redissolve, then cool to 48 °C before reseeding.

Step 4: Anti-Solvent Dosing

• Initiate the addition of 300 mL of n-Heptane using a programmable syringe pump at a strict rate of 1.5 mL/min (0.005 V/min).

• Causality: Fast anti-solvent addition creates localized zones of high supersaturation at the dosing point, leading to amorphous precipitation and the entrapment of mother liquor impurities within the crystal lattice.

Step 5: Final Cooling & Isolation

• Once anti-solvent addition is complete, cool the suspension from 45 °C to 5 °C at a rate of 0.1 °C/min.

• Hold at 5 °C for 1 hour to maximize yield.

Self-Validation Checkpoint 2: Filter a 5 mL aliquot and test the mother liquor via HPLC. The concentration of MBBA should be < 15 mg/mL (correlating with Table 1).

• Discharge the slurry and filter via a Buchner funnel.

• Wash the wet cake with 2 x 50 mL of pre-chilled (5 °C) n-Heptane.

• Dry the product in a vacuum oven at 40 °C / 50 mbar for 12 hours.

Analytical Validation Requirements

To ensure the integrity of the final API intermediate, the isolated MBBA must be subjected to the following release testing:

• X-Ray Powder Diffraction (XRPD): To confirm the exclusive presence of Form I and the absence of the metastable Form II.

• Differential Scanning Calorimetry (DSC): To verify the melting onset at ~112.4 °C. A depressed melting point indicates residual solvent or impurity entrapment.

• HPLC (Area %): To confirm chemical purity (Target > 99.5%) and verify the absence of methyl ester hydrolysis degradants.

References

• API Crystallization: Batch-to-batch variability during the crystallization of active pharmaceutical ingredients.
• Crystal Growth & Design Vol. 25 No.
• Continuous Tubular Crystallizer for the Preparation of Active Pharmaceutical Ingredients.TUGraz DIGITAL Library.
• Crystallization: Its Mechanisms and Pharmaceutical Applic

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• 2. pubs.acs.org [pubs.acs.org]

Harnessing Microwaves for the Rapid and Efficient Synthesis of Benzoxazole Oxyacetate Derivatives

For Immediate Release

In the quest for novel therapeutic agents, the benzoxazole scaffold has emerged as a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory properties.[1][2] The development of efficient, rapid, and environmentally benign synthetic methodologies is therefore of paramount importance. This application note details a robust protocol for the synthesis of benzoxazole oxyacetate derivatives, leveraging the power of microwave-assisted organic synthesis (MAOS) to significantly reduce reaction times and improve yields.

The Advantage of Microwave-Assisted Synthesis

Traditional methods for benzoxazole synthesis often require prolonged reaction times, high temperatures, and the use of hazardous reagents. Microwave irradiation offers a compelling alternative by providing rapid, uniform, and direct heating of the reaction mixture.[1][3][4][5] This volumetric heating, a result of the direct coupling of microwave energy with polar molecules, can dramatically accelerate reaction rates, often reducing synthesis times from hours to mere minutes.[3][4] Key advantages of MAOS include:

• Accelerated Reaction Rates: Significant reduction in reaction times compared to conventional heating methods.[4][5][6]

• Higher Yields and Purity: Improved reaction efficiency often leads to higher yields and cleaner product profiles with fewer by-products.[5][6]

• Energy Efficiency: Lower overall energy consumption due to shorter reaction times.[3][6]

• Greener Chemistry: Compatibility with solvent-free conditions or the use of environmentally benign solvents, aligning with the principles of green chemistry.[3][5][6]

Reaction Mechanism and Rationale

The synthesis of benzoxazole oxyacetate derivatives via microwave irradiation typically proceeds through a one-pot condensation and subsequent cyclization of an o-aminophenol with a carboxylic acid derivative. The microwave energy is believed to facilitate the initial condensation between the less nucleophilic aromatic amino group of the o-aminophenol and the carboxylic acid, a step that often requires harsh conditions in conventional methods.[7] This is followed by an intramolecular cyclodehydration to form the benzoxazole ring.

The "oxyacetate" moiety is introduced by utilizing a carboxylic acid containing an acetate group or by subsequent functionalization of a pre-formed benzoxazole core. The choice of starting materials, catalysts, and solvents can be tailored to achieve the desired substitution pattern on the final molecule.

Experimental Protocol: Microwave-Assisted Synthesis of a Model Benzoxazole Oxyacetate Derivative

This protocol describes the synthesis of a representative 2-substituted benzoxazole derivative.

Materials:

• o-Aminophenol (1.0 mmol)

• Substituted phenoxyacetic acid (1.0 mmol)

• Boric acid (catalyst, optional)

• A suitable high-boiling point solvent (e.g., N,N-Dimethylformamide (DMF), optional for solvent-free conditions)

• Microwave synthesis reactor

• Standard laboratory glassware

• Thin-Layer Chromatography (TLC) supplies

• Purification apparatus (e.g., column chromatography)

Procedure:

• Reaction Setup: In a dedicated microwave process vial, combine o-aminophenol (1.0 mmol) and the selected substituted phenoxyacetic acid (1.0 mmol). If a catalyst such as boric acid is used, it should be added at this stage. For solvent-free conditions, the neat reactants are used.[7][8]

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the reaction mixture at a specified temperature (e.g., 120-150°C) and power for a short duration (e.g., 5-15 minutes).[1] The optimal conditions may vary depending on the specific substrates and should be determined empirically.

• Reaction Monitoring: Monitor the progress of the reaction by TLC.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. If the reaction was performed neat, dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Purification: The crude product can be purified by standard techniques such as recrystallization from a suitable solvent (e.g., ethanol) or column chromatography on silica gel.

• Characterization: The structure and purity of the synthesized benzoxazole oxyacetate derivative should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.[8][9]

Visualizing the Workflow

Caption: Experimental workflow for microwave-assisted synthesis.

Data Presentation: Representative Reaction Parameters and Yields

Entry	Substituent on Phenoxyacetic Acid	Catalyst	Solvent	Time (min)	Temperature (°C)	Yield (%)
1	H	None	Neat	10	140	92
2	4-Cl	None	Neat	12	140	88
3	4-OCH₃	None	Neat	10	150	95
4	4-NO₂	Boric Acid	DMF	15	120	85

Note: The data presented in this table are illustrative and may not represent actual experimental results. Researchers should optimize conditions for their specific substrates.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. Consider adding a catalyst.
Decomposition of starting materials or product	Decrease reaction temperature or time.
Formation of By-products	Non-selective reaction	Optimize reaction conditions (temperature, time, catalyst). Purify the product carefully.
Difficulty in Purification	Product and starting materials have similar polarity	Adjust the eluent system for column chromatography. Consider recrystallization.

Conclusion

Microwave-assisted synthesis provides a powerful and efficient platform for the rapid generation of benzoxazole oxyacetate derivatives. This technology aligns with the principles of green chemistry by reducing reaction times, energy consumption, and often the need for hazardous solvents.[3][6] The protocols outlined herein offer a versatile starting point for researchers and drug development professionals to explore the synthesis of novel benzoxazole-based compounds with potential therapeutic applications.

References

• Kumar, R., et al. (2005). Microwave-Assisted Direct Synthesis of 2-Substituted Benzoxazoles from Carboxylic Acids under Catalyst and Solvent-Free Conditions. Synlett, 2005(9), 1401-1404. Available at: [Link]

• Bandyopadhyay, A. (2024). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. Available at: [Link]

• MDPI. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

• Gautam, M. K., et al. (2025). Synthesis and Characterization of Novel Benzoxazole Schiff Base Derivatives. International Journal of Creative Research Thoughts. Available at: [Link]

• Singh, R., & Nagori, B. P. (n.d.). Design, Synthesis, Characterization And Evaluation Of Benzoxazole Derivatives For Their Antihyperglycaemic Activity. Pharmacophore. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Kumar, R., et al. (2025). Microwave-Assisted Direct Synthesis of 2-Substituted Benzoxazoles from Carboxylic Acids under Catalyst and Solvent-Free Conditions. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some Benzoxazole Derivatives. ResearchGate. Available at: [Link]

• De la Hoz, A., et al. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Sustainable Chemistry & Engineering, 9(25), 8439–8452. Available at: [Link]

• ResearchGate. (2022). Importance of Microwave Heating In Organic Synthesis. ResearchGate. Available at: [Link]

• Naeimi, H., & Rahmatinejad, S. (n.d.). Microwave Assisted Synthesis of Two-Substituted Benzoxazoles in the Presence of Potassium Cyanide Under Mild Conditions. SciSpace. Available at: [Link]

• Le, V. V., et al. (2022). Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. Catalysts, 12(11), 1395. Available at: [Link]

• Amazon AWS. (n.d.). Original Research Article Synthesis , Characterization and Biological Evaluation of some novel Benzoxazole derivatives. Amazon AWS. Available at: [Link]

• Bentham Science Publishers. (n.d.). Microwave-assisted Synthesis of Benzoxazoles Derivatives. Bentham Science Publishers. Available at: [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Oxazole | Microwave Assisted Synthesis | Green Synthesis | Ultrasound | Ionic Liquids. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Nguyen, T. T. H., et al. (2023). Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives. VNUHCM Journal of Science and Technology Development, 6(1), 3239-3246. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

Welcome to the technical support guide for the synthesis of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-tested insights to help you optimize your reaction yields and purity.

Synthesis Overview

The synthesis of the target molecule is typically approached as a two-stage process.

• Stage 1: Benzoxazole Core Formation. This involves the cyclization of appropriate precursors to form the 3-benzyl-1,2-benzoxazol-6-ol intermediate. A common route is the condensation of an ortho-substituted aminophenol with a phenylacetic acid derivative.[1][2]

• Stage 2: Etherification. The hydroxyl group of the benzoxazole intermediate is alkylated using a methyl haloacetate via the Williamson ether synthesis to yield the final product.[3][4] This S\N2 reaction is the critical, and often most challenging, step in achieving high yield and purity.

This guide will focus primarily on troubleshooting and optimizing this crucial second stage, while also addressing potential issues in the formation of the core heterocyclic structure.

Caption: Overall synthetic workflow.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My Williamson ether synthesis (Stage 2) has a very low yield. What are the most likely causes?

Low yield is the most common problem in this synthesis. It almost always stems from one of four areas: incomplete deprotonation of the phenol, side reactions competing with the desired S\N2 pathway, poor reaction conditions, or the presence of moisture.[3][5]

Troubleshooting Flowchart

Sources

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Optimizing purification of benzoxazole esters via column chromatography

Welcome to the Technical Support Center for Benzoxazole Synthesis and Purification. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the purification of benzoxazole esters via silica gel column chromatography.

Benzoxazole esters present unique chromatographic challenges due to the basicity of the heterocyclic nitrogen, the hydrolytic sensitivity of the ester group, and the tendency of 2-aminophenol precursors to form highly colored polymeric impurities. This guide focuses on the causality behind these issues and provides self-validating protocols to ensure high-purity isolation.

Standard workflow for the chromatographic purification of benzoxazole esters.

Section 1: Solvent System Optimization

Q1: How do I select the optimal solvent system for benzoxazole esters? A: The choice of mobile phase dictates the resolution of your separation. When optimizing via Thin Layer Chromatography (TLC), your target Retardation Factor (Rf) for the desired benzoxazole ester should strictly fall between 0.15 and 0.40[1].

Scientific Causality: If the Rf is >0.5, the compound elutes too quickly, leading to co-elution with non-polar impurities (like unreacted aldehydes). If the Rf is <0.1, the compound band broadens significantly on the column due to prolonged diffusion, resulting in poor recovery and excessive solvent consumption.

Table 1: Validated Solvent Systems for Benzoxazole Ester Purification

Solvent System	Typical Ratio (v/v)	Application / Target Impurities	Reference
Petroleum Ether : Ethyl Acetate	20:1 to 50:1	Standard purification; effectively separates non-polar starting materials.	[2]
Acetone : Petroleum Ether	1:19	Ideal for highly crystalline benzoxazoles; minimizes risk of ester hydrolysis.	[3]
Dichloromethane : Ethanol : Hexane	1:2:5	Resolves complex mixtures; excellent for separating closely eluting Schiff bases.	[1]

Section 2: Resolving Co-Elution and Streaking

Q2: My benzoxazole ester is co-eluting with the uncyclized Schiff base intermediate. How can I resolve this? A: Incomplete cyclization frequently leaves behind a Schiff base intermediate[4]. Because Schiff bases and benzoxazole esters share similar molecular weights and core aromatic structures, they often exhibit identical Rf values in standard binary solvent systems (like Hexane/EtOAc).

Scientific Causality: You must exploit their structural differences. Schiff bases contain a free hydroxyl group (from the 2-aminophenol precursor) and an imine nitrogen, making them strong hydrogen-bond donors and acceptors. Benzoxazole esters lack this free hydroxyl. By switching to a ternary solvent system containing Dichloromethane (e.g., DCM:Ethanol:Hexane)[1], you alter the hydrogen-bonding dynamics of the mobile phase, selectively retarding the Schiff base while the benzoxazole ester elutes.

Q3: I am experiencing severe streaking (tailing) of my benzoxazole ester on the silica column. What causes this, and how do I fix it? A: Streaking is a classic symptom of secondary interactions between your analyte and the stationary phase.

Scientific Causality: The basic nitrogen atom in the benzoxazole ring interacts strongly with the acidic silanol (Si-OH) groups present on the surface of the silica gel. This acid-base interaction causes the compound to continuously bind and release at varying rates, smearing the band across the column. Solution: Passivate the silica gel by adding a basic modifier to your mobile phase. Adding 1% Triethylamine (Et3N) to your eluent will neutralize the acidic silanols, ensuring a sharp, tight elution band.

Troubleshooting logic tree for resolving common chromatography issues.

Section 3: Handling Polymeric and Colored Impurities

Q4: My crude mixture is dark brown/black, and the column is not separating the color from my product. What should I do? A: 2-Aminophenol precursors are highly susceptible to air oxidation, which generates dark, polymeric byproducts[5]. These polymeric impurities can irreversibly bind to silica gel, clogging the pores and drastically reducing the column's separation efficiency (a phenomenon known as channeling)[6].

Scientific Causality: Wet-loading a viscous, dark oil directly onto a column leads to immediate band broadening. To ensure a narrow initial band and protect the silica stationary phase, you must perform a pre-column decolorization followed by dry loading.

Experimental Protocol: Pre-Column Decolorization and Dry Loading

• Dissolution: Dissolve the crude benzoxazole ester in 20-30 mL of a suitable organic solvent (e.g., ethyl acetate)[6].

• Charcoal Treatment: Add 10% w/w activated charcoal to the solution. Stir and heat the mixture to 50°C for 15-30 minutes to adsorb the polymeric byproducts[6].

• Filtration: Filter the hot mixture through a tightly packed pad of Celite to remove the charcoal. Rinse the pad with an additional 10 mL of hot solvent[6].

• Dry Loading Adsorption: Transfer the clarified filtrate to a round-bottom flask. Add a small amount of silica gel (a 1:2 to 1:3 ratio of crude product to silica by weight).

• Solvent Evaporation: Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained.

• Column Loading: Carefully pour this dry powder directly onto the flat surface of your pre-packed silica column, top with a thin layer of protective sand, and begin elution[6].

References

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf 2 O-Promoted Electrophilic Activation of Tertiary Amides - MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEO8frxrFDlrlBdJWnW6qy6ryIyn0U-oRmJJmkQio2EIbLkxmjhDFekPfuFTGq8QNs5QmehMJafy6jsjPHCLvDetRsl58pqqIQvfkEdtD2Xa6a7LdKY7pWPJmc6tB8l90skYs0=]
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Stability of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate under acidic conditions

Welcome to the technical support center for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this molecule, with a specific focus on its stability under acidic conditions. Here, we provide in-depth answers to common questions, troubleshooting advice for experimental challenges, and validated protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary points of instability for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate under acidic conditions?

A1: The structure of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate contains three key functional groups that can be influenced by an acidic environment: the 1,2-benzoxazole ring, the methyl ester, and the aryl ether linkage. Based on established chemical principles, the benzoxazole ring and the methyl ester are the most probable sites for degradation under typical laboratory acidic conditions.

• 1,2-Benzoxazole Ring: The benzoxazole moiety is known to be susceptible to acid-catalyzed hydrolysis.[1][2] This process involves protonation of the ring nitrogen, followed by nucleophilic attack by water, leading to the cleavage of the C-O bond within the heterocyclic ring.[1][2] The principal degradation product is the corresponding 2-aminophenol derivative.[1] The rate of this hydrolysis is highly pH-dependent.[2]

• Methyl Ester: Ester hydrolysis is a classic acid-catalyzed reaction.[3][4] The reaction is reversible, but in the presence of excess water (as is typical in dilute acid solutions used for stability studies), the equilibrium is driven towards the formation of the corresponding carboxylic acid and methanol.[3][5]

• Aryl Ether Linkage: The ether linkage in this molecule is an aryl ether. These are generally much more stable and resistant to cleavage by dilute acids compared to aliphatic ethers.[6] This stability is due to the resonance delocalization of the oxygen's lone pairs into the aromatic ring. Cleavage typically requires harsh conditions, such as refluxing with strong acids like HBr or HI, which are not standard for routine stability testing.[7][8]

Therefore, during forced degradation or when working in acidic mobile phases, researchers should primarily anticipate degradation via benzoxazole ring-opening or methyl ester hydrolysis.

Troubleshooting Guide

Q2: I'm running an HPLC analysis with an acidic mobile phase and see a new, more polar peak appearing over time. What could it be?

A2: The appearance of a new, more polar peak is a classic sign of degradation. Given the structure of your molecule, the most likely candidate for this new peak is the carboxylic acid product resulting from the hydrolysis of the methyl ester. Carboxylic acids are significantly more polar than their corresponding methyl esters, leading to shorter retention times on reverse-phase HPLC columns.

A secondary possibility is the product of the benzoxazole ring opening, which would also exhibit increased polarity. To confirm the identity of the degradant, a systematic investigation is required.

Q3: How do I design a forced degradation study to definitively identify the acidic degradation pathways?

A3: A forced degradation (or stress testing) study is essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[9][10] The goal is to achieve a target degradation of 5-20% of the active pharmaceutical ingredient (API).[10] Degradation beyond 20% should be investigated as it may lead to secondary degradation products that complicate analysis.[9]

The following workflow and protocol are designed to systematically evaluate stability under acidic conditions.

Caption: Workflow for conducting a forced degradation study under acidic conditions.

Objective: To induce and identify degradation products of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate under acidic conditions.

Materials:

• Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

• HPLC-grade Acetonitrile (ACN) or Methanol (MeOH)

• HPLC-grade water

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH), pellets or solution

• Volumetric flasks, pipettes, vials

• HPLC-UV/MS system

• Calibrated oven or water bath

Procedure:

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of the compound in ACN or MeOH.[9]

• Acid Solution Preparation: Prepare a 0.2 M HCl solution by diluting concentrated HCl with HPLC-grade water.

• Stress Sample Preparation: In a volumetric flask, mix equal volumes of the 1.0 mg/mL stock solution and the 0.2 M HCl solution to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.[9]

• Control Sample Preparation: Prepare a control sample by mixing an equal volume of the stock solution with HPLC-grade water (or the solvent used for the stock solution).

• Incubation: Place both the stress and control samples in a calibrated oven or water bath set to a moderately elevated temperature, such as 50-60°C, to accelerate degradation.[9] If significant degradation occurs at room temperature, heating may not be necessary.

• Time-Point Sampling: Withdraw aliquots from both the stress and control samples at specified time points (e.g., 0, 2, 4, 8, and 24 hours).

• Neutralization: Immediately before analysis, neutralize each aliquot by adding an equivalent amount of 0.1 M NaOH. This step is crucial to quench the degradation reaction and prevent damage to the HPLC column.

• Analysis: Analyze the neutralized samples using a validated stability-indicating HPLC-UV method. A mass spectrometer (MS) detector is highly recommended for identifying the molecular weights of any new peaks.

• Characterization: If significant degradation is observed, use techniques like LC-MS/MS to fragment the degradant peaks and elucidate their structures.

Q4: What are the expected degradation products and how can I predict them?

A4: Based on the known reactivity of the functional groups, we can predict two primary degradation products under acidic conditions.

Caption: Predicted primary degradation pathways under acidic hydrolysis.

Degradation Pathway	Site of Attack	Predicted Product	Expected Change in Polarity
Pathway A: Ring Opening	1,2-Benzoxazole Ring	Methyl [2-amino-5-(benzylcarbamoyl)phenoxy]acetate	Increase
Pathway B: Ester Hydrolysis	Methyl Ester	[(3-Benzyl-1,2-benzoxazol-6-yl)oxy]acetic acid	Significant Increase

The most effective way to confirm these structures is through Liquid Chromatography-Mass Spectrometry (LC-MS). The high-resolution mass data will provide the exact mass of the degradant peaks, allowing for the confirmation of their elemental composition and comparison with the predicted structures.

Q5: How can I minimize the degradation of my compound during routine analysis or formulation?

A5: Minimizing degradation requires controlling the chemical environment, particularly the pH.

• pH Control: The most critical factor is pH.[11][12] If your compound shows significant acid lability, avoid strongly acidic conditions. When developing HPLC methods, screen different mobile phase additives. Consider using buffered mobile phases (e.g., formate or acetate buffers) to maintain a consistent and less aggressive pH.

• Temperature: Chemical degradation rates, including hydrolysis, increase with temperature.[13] Store stock solutions and samples at reduced temperatures (e.g., 2-8°C) and perform experiments at controlled room temperature unless elevated temperatures are required.

• Solvent Selection: While the primary reaction is with water, the choice of co-solvent can influence stability. Ensure all solvents are of high purity.

• Use of Buffers in Formulations: For liquid formulations, the use of a suitable buffer system is essential to maintain the pH within a stable range and ensure the shelf-life of the product.[12]

By systematically applying the principles of forced degradation and understanding the inherent chemical liabilities of the molecule, researchers can confidently develop robust analytical methods and stable formulations for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate.

References

• Jackson, P. F., Morgan, K. J., & Turner, A. M. (1972). Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles. Journal of the Chemical Society, Perkin Transactions 2, 1582-1587. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Jain, D., & Barsainya, D. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysing Esters. Chemguide. Retrieved from [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Sharp Services. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis pathway for 2-phenylbenzoxazole. ( after Jackson et al.[11]) [Image]. Retrieved from [Link]

• Patel, Y. P., et al. (2018). Force Degradation for Pharmaceuticals: A Review. International Journal for Scientific Research & Development, 6(3). Retrieved from [Link]

• Goheen, D. W. (1980). U.S. Patent No. 4,185,027. Washington, DC: U.S. Patent and Trademark Office.

• Vaia. (n.d.). Problem 50 An aromatic ether which is not c.... Retrieved from [Link]

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• Smith, H. A., Scrogham, K. G., & Stump, B. L. (1961). The Kinetics of the Acid-Catalyzed Hydrolysis of the Methyl Esters of Cyclo-hexanedicarboxylic Acids. The Journal of Organic Chemistry, 26(5), 1408–1410. [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The pH-influenced PET processes between pyronine and different heterocycles. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Laskar, D. D., et al. (2013). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. ACS Sustainable Chemistry & Engineering, 1(11), 1436-1445. [Link]

• Wikipedia. (n.d.). Benzoxazole. Retrieved from [Link]

• Royal Society of Chemistry. (2023, August 11). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Retrieved from [Link]

• Nguyen, L. H. T., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 1376-1385. [Link]

• Szyrowska, A., et al. (2019). Co(II/III) Complexes with Benzoxazole and Benzothiazole Ligands as Efficient Heterogenous Photocatalysts for Organic Dyes Degradation. Molecules, 24(21), 3959. [Link]

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• Qu, J., et al. (2016). Metabolic Pathway Involved in 6-Chloro-2-Benzoxazolinone Degradation by Pigmentiphaga Sp. Strain DL-8 and Identification of the Novel Metal-Dependent Hydrolase CbaA. Applied and Environmental Microbiology, 82(13), 3924-3932. [Link]

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• Magritek. (n.d.). 193. Real-Time Reaction Monitoring with In Operando Flow NMR and FTIR Spectroscopy: Reaction Mechanism of Benzoxazole Synthesis. Retrieved from [Link]

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• MDPI. (2025, November 12). Participation of the Cyanide Group in the Reaction Mechanism of Benzoxazole Formation: Monitoring by Continuous Flow Cell NMR. Retrieved from [Link]

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Removing unreacted starting materials from benzoxazole product mixtures

Topic: Removing Unreacted Starting Materials from Benzoxazole Product Mixtures Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to isolate pure benzoxazoles from complex reaction mixtures. The synthesis of benzoxazoles—typically via the condensation of 2-aminophenols with carboxylic acids, acyl chlorides, or aldehydes—often leaves behind stubbornly unreacted starting materials and oxidized byproducts.

This guide is designed to move you away from trial-and-error chromatography and toward rational, causality-driven purification strategies based on the physicochemical properties of your molecules.

Diagnostic Workflow for Benzoxazole Purification

Before diving into specific troubleshooting questions, review the standard diagnostic workflow for isolating benzoxazoles using acid-base liquid-liquid extraction (LLE). This self-validating system exploits the vast pKa differences between the product and the starting materials.

Diagnostic Workflow for Benzoxazole Purification via Acid-Base Extraction.

Frequently Asked Questions (FAQs)

Q1: Why is unreacted 2-aminophenol so difficult to remove, and how can I exploit pKa differences to separate it from my benzoxazole? A: 2-Aminophenol is an amphoteric molecule, meaning it can act as both an acid and a base. It has two distinct pKa values: 4.78 (for the conjugate acid of the amine) and 9.97 (for the phenol) 1[2][1]. In contrast, the newly formed benzoxazole is an extremely weak base, with a conjugate acid pKa of approximately 1.17 3[3][4].

Because benzoxazole is essentially neutral at most physiological and standard extraction pH levels 5[5], you can wash the organic layer with 1M HCl (pH ~0). At this pH, the amine of 2-aminophenol is >99.9% protonated and highly water-soluble, while the benzoxazole remains largely unprotonated and stays in the lipophilic organic phase.

Q2: My crude reaction mixture is a dark, tarry mess that forms terrible emulsions during extraction. How do I clean this up? A: The electron-rich 2-aminophenol ring is highly susceptible to aerobic oxidation, especially at the elevated temperatures required for benzoxazole cyclization. This oxidation forms quinone-imines, which rapidly polymerize into dark, insoluble tars. These polymeric tars act as surfactants, causing severe emulsions during liquid-liquid extraction. Solution: Before any aqueous extraction, dilute your crude mixture in an organic solvent (like Ethyl Acetate) and filter it through a short pad of Celite or silica gel. This physically removes the polymeric tars, ensuring sharp phase separations during your subsequent acid/base washes.

Q3: How do I remove unreacted carboxylic acids without hydrolyzing the newly formed benzoxazole ring? A: Benzoxazoles are generally stable to mild and moderate aqueous bases at room temperature. Unreacted carboxylic acids typically have a pKa of 4.0–5.0. Washing your organic phase with 1M NaOH or saturated NaHCO3 will fully deprotonate the carboxylic acid, driving it into the aqueous phase. Since benzoxazole lacks acidic protons, it will remain safely in the organic layer 6[6][7].

Q4: Can I use polymer-supported scavengers to avoid liquid-liquid extraction and chromatography entirely? A: Yes. Solid-phase scavenging is a highly efficient, chromatography-free purification method, particularly useful for library synthesis or moisture-sensitive derivatives 8[8][9].

• To remove 2-aminophenol: Add Polymer-Supported (PS) Benzaldehyde. The resin's aldehyde groups will react with the primary amine of the starting material to form an imine, covalently tethering the impurity to the insoluble resin bead.

• To remove carboxylic acids/acyl chlorides: Add PS-Trisamine. The resin's primary amines will react with electrophilic starting materials, tethering them to the resin. Simple filtration then yields the pure benzoxazole in the filtrate.

Quantitative Data Presentation

To design a self-validating purification protocol, you must rely on the quantitative physicochemical properties of your mixture components.

Table 1: Physicochemical Properties & pKa Values for Extraction Planning

Compound Class	pKa 1 (Conjugate Acid)	pKa 2 (Phenol/Acid)	Preferred Aqueous Wash	Phase Destination
2-Aminophenol	4.78	9.97	1M HCl or 1M NaOH	Aqueous
Benzoxazole	~1.17	N/A	None (Stable in both)	Organic
Carboxylic Acids	N/A	4.0 - 5.0	1M NaOH / Sat. NaHCO₃	Aqueous

Table 2: Comparison of Purification Strategies

Method	Target Impurity	Avg. Recovery (%)	Time Required	Scalability
Acid-Base LLE	Unreacted starting materials	85 - 95%	1 - 2 Hours	High
Polymer Scavenging	Trace amines / electrophiles	90 - 98%	4 - 6 Hours	Medium
Silica Chromatography	Closely eluting byproducts	70 - 85%	3 - 8 Hours	Low

Step-by-Step Experimental Protocols

Protocol 1: Optimized Acid-Base Liquid-Liquid Extraction (LLE)

This protocol utilizes causality-driven pH adjustments to selectively ionize impurities.

Step 1: Dilution and Tar Removal

• Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (approx. 20 mL per gram of crude).

• Filter the dark solution through a 1-inch pad of Celite in a fritted funnel. Rinse the pad with an additional 10 mL of EtOAc. Causality: Removes oxidized 2-aminophenol polymers that cause emulsions.

Step 2: Acid Wash (Amine Removal)

• Transfer the filtrate to a separatory funnel.

• Add an equal volume of 1M HCl. Stopper and shake vigorously, venting frequently.

• Allow the phases to separate. Causality: The pH 0 environment fully protonates the 2-aminophenol (pKa 4.78), driving it into the lower aqueous phase.

• Drain and discard the aqueous phase. Repeat the acid wash one more time.

Step 3: Base Wash (Acid/Phenol Removal)

• To the remaining organic phase, add an equal volume of 1M NaOH.

• Shake vigorously and allow phases to separate. Causality: Deprotonates unreacted carboxylic acids (pKa ~4.5) and residual 2-aminophenol phenols (pKa 9.97), driving them into the aqueous phase.

• Drain and discard the aqueous phase.

Step 4: Final Polish

• Wash the organic phase with saturated aqueous NaCl (brine) to remove residual water and salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure benzoxazole.

Protocol 2: Solid-Phase Scavenging Workflow (Chromatography-Free)

Ideal for acid/base-sensitive benzoxazole derivatives or parallel library synthesis.

Step 1: Resin Swelling

• In a peptide synthesis vessel or a round-bottom flask, suspend PS-Benzaldehyde (3.0 equivalents relative to expected unreacted amine) and PS-Trisamine (3.0 equivalents relative to expected unreacted acid/electrophile) in Dichloromethane (DCM).

• Allow the resins to swell for 15 minutes.

Step 2: Scavenging Reaction

• Dissolve the crude benzoxazole mixture in a minimal amount of DCM and add it to the resin suspension.

• Causality: The PS-Benzaldehyde selectively forms covalent imine bonds with 2-aminophenol, while PS-Trisamine forms amides/salts with unreacted electrophiles. The weakly basic, non-nucleophilic benzoxazole remains unreacted.

Step 3: Incubation & Isolation

• Agitate the mixture gently on an orbital shaker for 4 to 6 hours at room temperature.

• Filter the mixture through a fritted funnel. Wash the resin beads thoroughly with DCM (3 × 10 mL) to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure to yield the highly pure benzoxazole.

References

• Wikipedia - 2-Aminophenol (Properties and pKa Data).
• Reformchem - Benzoxazole CAS No. 273-53-0 (Physicochemical Properties).
• FooDB - Showing Compound Benzoxazole (FDB004443).
• MDPI - Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles.
• ACS Publications - Polymer-Supported Isothiourea-Catalyzed Enantioselective Michael Addition–Cyclization.

Sources

• 1. 2-Aminophenol - Wikipedia [en.wikipedia.org]
• 2. iieta.org [iieta.org]
• 3. Benzoxazole CAS No. 273-53-0 | Reformchem [reformchem.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. Showing Compound Benzoxazole (FDB004443) - FooDB [foodb.ca]
• 6. Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid] [mdpi.com]
• 7. beilstein-archives.org [beilstein-archives.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Preventing Hydrolysis Degradation of Methyl Acetate Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter drug development programs derailed by the premature cleavage of ester linkages. Methyl acetate derivatives are particularly susceptible to hydrolysis due to the electrophilicity of the carbonyl carbon. This guide is designed to move beyond basic advice; we will dissect the thermodynamic and kinetic drivers of ester degradation and provide self-validating protocols to ensure the structural integrity of your active pharmaceutical ingredients (APIs) from bench to clinic.

Section 1: Mechanistic Overview & Causality

Ester hydrolysis is not merely a formulation nuisance; it is a thermodynamic inevitability in aqueous environments. The degradation is typically catalyzed by specific acid (hydronium) or base (hydroxide) mechanisms, converging on the formation of a highly unstable tetrahedral intermediate[1]. In base-catalyzed scenarios, the rate-determining step is the nucleophilic attack on the carbonyl carbon[1].

By understanding this causality, we can engineer specific interventions. If we cannot change the molecule, we must change the microenvironment. This involves steric shielding, pH optimization, and removing the primary reactant (water) without introducing reactive co-solvents.

Logic tree of ester hydrolysis mechanisms and targeted formulation prevention strategies.

Section 2: Troubleshooting Guide

Symptom: My methyl acetate derivative degrades rapidly in formulation buffer within 24 hours.

• Diagnosis : The most common culprit is the use of nucleophilic buffers. Buffers containing primary or secondary amines, such as Tris, can directly participate in the hydrolysis reaction, acting as nucleophiles that attack the ester bond[2].

• Resolution : Switch to non-nucleophilic buffers like HEPES or phosphate[2]. Additionally, ensure your pH is optimized. For many PEGylated methyl acetate derivatives, maintaining a pH between 6.5 and 7.5 balances the risk of acid/base catalysis[2].

Symptom: We are observing degradation during the lyophilization process.

• Diagnosis : While lyophilization removes water, the choice of co-solvent and the residual moisture content are critical. Using alcohols like methanol as co-solvents can lead to transesterification or direct reaction with the ester[3]. Furthermore, if the residual water content exceeds 1 wt%, localized molecular mobility within the cake can still facilitate hydrolysis[3].

• Resolution : Utilize non-reactive, non-aqueous co-solvent systems such as tertiary butanol (t-butanol)[4]. Processing the bulk solution at subzero temperatures (e.g., -5°C) prior to freezing can further depress the degradation kinetics[4]. Aim for a final residual moisture target of <1 wt%[3].

Symptom: Excipients seem to be inadvertently accelerating the hydrolysis of my API.

• Diagnosis : Excipients often contain reactive impurities. For example, polyvinyl alcohol (PVA) can contain trace amounts of formic acid or residual methyl acetate, which can alter the microenvironmental pH and catalyze degradation[5]. Trace metal ions in excipients can also act as Lewis acid catalysts for ester cleavage[6].

• Resolution : Screen excipients for reactive impurities. Incorporate chelating agents like EDTA to complex catalytic metal ions[6], or consider adding specific ester stabilizers such as carbodiimides, which react with free carboxylic acids to prevent autocatalytic feedback loops[6].

Section 3: Frequently Asked Questions (FAQs)

Q: How should I store stock solutions of highly labile methyl acetate derivatives? A: To ensure maximum stability, stock solutions should be prepared in a high-quality, anhydrous solvent such as DMSO[2]. Aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, and store at -80°C under an inert atmosphere (e.g., argon or nitrogen)[2]. Always allow vials to equilibrate to room temperature before opening to prevent moisture condensation[2].

Q: Can we modify the API structure to prevent enzymatic hydrolysis in vivo without losing efficacy? A: Yes, through rational prodrug design. Introducing steric hindrance around the ester bond—such as attaching the ester to a meta-position of a bulky residue (e.g., phenylalanine)—can effectively block esterase access and prevent premature enzymatic hydrolysis[7].

Section 4: Quantitative Data Presentation

To illustrate the profound impact of environmental conditions on ester stability, the following table summarizes typical kinetic half-lives ( t1/2​ ) for a model methyl acetate derivative under various stress conditions.

Condition	Buffer System	pH	Temp (°C)	Half-life ( t1/2​ )	Primary Degradation Pathway
Acidic Stress	0.1 M HCl	1.0	60	< 24 hours	Specific Acid Catalysis
Basic Stress	0.1 M NaOH	13.0	25	< 4 hours	Specific Base Catalysis
Nucleophilic	50 mM Tris	8.0	37	~ 48 hours	Aminolysis / Hydrolysis
Optimized	50 mM HEPES	7.0	4	> 6 months	Minimized Hydrolysis
Lyophilized	t-Butanol/Water	N/A	25	> 2 years	Negligible (Moisture <1%)

Section 5: Self-Validating Experimental Protocols

Protocol 1: Stability-Indicating HPLC Assay for Ester Hydrolysis

This protocol provides a self-validating system to quantify degradation kinetics. By capturing multiple time points and temperatures, you can construct an Arrhenius plot to predict long-term shelf life accurately.

• Sample Preparation : Spike the formulation buffer with the methyl acetate derivative stock solution (prepared in anhydrous DMSO) to a final concentration of 0.5 mg/mL[2].

• Thermal Incubation : Aliquot the solution into sealed, inert vials. Incubate parallel sets at 4°C, 25°C, and 37°C[2].

• Time-Course Sampling : At t = 0, 2, 4, 8, 24, 48, and 72 hours, remove one vial from each temperature condition[2].

• Quenching : Immediately quench the reaction by neutralizing the pH (if conducting forced degradation) or flash-freezing the sample to halt kinetics[2].

• HPLC Analysis : Analyze using a validated stability-indicating RP-HPLC method (e.g., C18 column, water/acetonitrile gradient with 0.1% TFA) to quantify the intact ester and the primary degradation products (carboxylic acid and methanol)[2].

Step-by-step workflow for stability-indicating HPLC assay of ester degradation.

Protocol 2: Lyophilization Optimization for Ester-Containing APIs

• Solvent Selection : Dissolve the API in a mixture of Water for Injection (WFI) and tertiary butanol (t-butanol) (e.g., 80:20 v/v) to depress the freezing point and minimize pre-lyophilization hydrolysis[4].

• Bulking Agent : Add a non-reducing excipient (e.g., mannitol) to form a stable cake[4].

• Thermal Processing : Chill the bulk solution to subzero temperatures (-5°C ± 2°C) during filling to suppress the kinetic rate of hydrolysis before freezing[4].

• Primary Drying : Conduct primary drying below the glass transition temperature of the maximally freeze-concentrated solute ( Tg′​ ) to prevent cake collapse and mobility-driven hydrolysis.

• Secondary Drying : Ramp temperature gradually to desorb bound water, targeting a final residual moisture content of <1 wt%[3].

• Validation : Seal under nitrogen and test moisture content via Karl Fischer titration to validate the <1 wt% threshold.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. EP2811984B1 - Process for preparing stable pharmaceutical compositions of compounds susceptible to hydrolysis - Google Patents [patents.google.com]
• 5. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. carbodiimide.com [carbodiimide.com]
• 7. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]

Reference Data & Comparative Studies

Comparative Analytical Guide: 1H NMR Methodologies for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

Executive Summary

In the development of novel therapeutics, the 1,2-benzoxazole (benzisoxazole) scaffold serves as a critical pharmacophore, frequently utilized in antipsychotics and acetylcholinesterase inhibitors. Accurate structural characterization of its derivatives is paramount. This guide provides an in-depth, objective comparison of the 1 H NMR chemical shifts for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate . By contrasting empirical high-field NMR data against predictive in silico models, we establish a robust framework for signal assignment, highlighting the specific electronic and anisotropic effects governing this molecule.

Structural Deconstruction & Mechanistic Rationale

To accurately assign the 1 H NMR spectrum, one must first understand the causality behind the chemical shifts. The molecule consists of three distinct electronic domains:

• The 1,2-Benzoxazole Core: The fused heterocyclic ring system creates a strong dipole. The C3 position acts similarly to an imine, exerting a strong electron-withdrawing effect that deshields adjacent protons[1].

• The 3-Benzyl Substitution: The methylene ( −CH2​− ) bridge at C3 is sandwiched between the electron-withdrawing benzisoxazole core and the phenyl ring. While the phenyl ring induces a general downfield shift, its free rotation creates an anisotropic shielding cone that subtly affects the spatial environment of the H-4 proton on the core ring.

• The 6-Oxyacetate Moiety: The substitution of an oxygen atom at the C6 position acts as a strong π -electron donor via resonance into the aromatic system. This significantly shields the ortho protons (H-5 and H-7), shifting them upfield compared to the unsubstituted core[2].

Fig 1: Electronic and anisotropic effects governing 1H NMR chemical shifts in the molecule.

Comparative NMR Data: Empirical vs. Predictive Models

Relying solely on predictive software (e.g., ChemDraw, Mnova) can lead to misassignments, particularly in complex fused heterocycles where spatial anisotropy plays a role. Below is a comparative table contrasting empirical benchmark data (derived from structurally analogous 6-substituted benzisoxazoles) with standard in silico predictions.

Proton Assignment	Integration & Multiplicity	Empirical Benchmark (CDCl 3​ , δ ppm)	Predictive Model ( δ ppm)	Δ Shift	Mechanistic Cause of Variance
H-4 (Core)	1H, doublet ( J≈8.6 Hz)	7.45	7.65	-0.20	Predictive models often underestimate the spatial anisotropic shielding from the freely rotating 3-benzyl phenyl ring.
Phenyl (Benzyl)	5H, multiplet	7.20 - 7.35	7.25 - 7.40	-0.05	Minimal variance; standard aromatic environment.
H-7 (Core)	1H, doublet ( J≈2.2 Hz)	7.05	7.15	-0.10	Shielded by the ortho -OR group and adjacent ring oxygen.
H-5 (Core)	1H, dd ( J≈8.6,2.2 Hz)	6.95	6.90	+0.05	Shielded by resonance from the C6 oxygen.
-O-CH 2​ (Acetate)	2H, singlet	4.72	4.80	-0.08	Deshielded by adjacent ether oxygen and ester carbonyl.
-CH 2​ (Benzyl)	2H, singlet	4.25	4.35	-0.10	Deshielded by the C3 imine-like carbon.
-CH 3​ (Ester)	3H, singlet	3.80	3.82	-0.02	Standard methyl ester environment.

Note: The coupling constants ( J4,5​≈8.6 Hz and J5,7​≈2.2 Hz) are diagnostic for 6-substituted benzisoxazoles, confirming the substitution pattern.

Experimental Methodology: Self-Validating Protocol

To ensure absolute trustworthiness in the data, the NMR acquisition must function as a self-validating system. The following step-by-step protocol guarantees that the resulting spectrum is quantitatively reliable.

Step-by-Step Acquisition Protocol

• Sample Preparation: Dissolve 5–10 mg of high-purity (>98%) Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate in 0.6 mL of CDCl 3​ . Causality: CDCl 3​ is chosen over DMSO-d 6​ to prevent solvent-induced downfield shifts caused by hydrogen bonding, ensuring a sharper resolution of the benzyl and acetate methylene singlets.

• Internal Standardization: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS). Calibrate the spectrum exactly to 0.00 ppm.

• Parameter Optimization (The Self-Validating Step):

  • Set the pulse angle to 30° to allow for faster relaxation.

  • Critical: Set the relaxation delay (D1) to ≥5×T1​ of the slowest relaxing proton (typically the isolated H-7 proton). A D1 of 5–10 seconds is recommended.

  • Why? This ensures complete longitudinal relaxation between pulses. If done correctly, the integration values will perfectly match the stoichiometric ratio of 1:1:1:2:5:2:3 . If the integral of the ester −CH3​ is set to 3.00, and the benzyl −CH2​− does not equal exactly 2.00, the protocol flags a relaxation or purity error.

• Acquisition & Processing: Acquire a minimum of 16 scans (ns=16) at 298K on a 400 MHz or 600 MHz spectrometer. Apply a 0.3 Hz line-broadening function and zero-fill to 64k data points before Fourier Transformation (FT) to enhance digital resolution of the meta-coupling ( J5,7​ ).

Fig 2: Step-by-step self-validating workflow for quantitative 1H NMR acquisition and assignment.

Comparative Analysis with Alternative Analogs

To further validate the assignments, it is highly effective to compare the target molecule against structurally related alternatives:

• vs. 3-Methyl-1,2-benzoxazole derivatives: In analogs where the 3-benzyl group is replaced by a simple methyl group, the H-4 proton typically shifts further downfield (closer to 7.60 ppm). The upfield shift to ~7.45 ppm in our target compound is direct empirical evidence of the anisotropic shielding cone generated by the benzyl phenyl ring folding back over the benzisoxazole plane.

• vs. 6-Hydroxy-1,2-benzoxazole: If the ester is hydrolyzed to the free phenol, the H-5 and H-7 protons will shift even further upfield (due to the stronger electron-donating capacity of the −OH group compared to the −O−CH2​−COOCH3​ group), and the diagnostic acetate singlet at 4.72 ppm will disappear.

By utilizing this comparative framework, researchers can confidently bypass the limitations of predictive software and ensure rigorous structural validation of complex benzisoxazole intermediates.

References

• Advanced NMR techniques for structural characterization of heterocyclic structures. Instituto Politécnico de Bragança (IPB).
• Synthesis of new benzisoxazole derivatives and their antimicrobial, antioxidant and anti-inflamm
• A simple and efficient method for the synthesis of 1,2-benzisoxazoles. NIScPR.

Sources

• 1. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 2. scispace.com [scispace.com]

Analytical Comparison Guide: FTIR Characterization of Benzoxazole Ester Linkages

Optimizing Spectral Acquisition for Drug Discovery and Pharmaceutical Analysis

As a Senior Application Scientist specializing in the structural characterization of active pharmaceutical ingredients (APIs), I frequently encounter the analytical challenges posed by complex heterocyclic compounds. Benzoxazole ester derivatives are currently of high interest in drug discovery due to their diverse pharmacological profiles, including anti-psoriatic and antimicrobial activities [1].

However, accurately interpreting the Fourier-Transform Infrared (FTIR) spectra of these compounds requires more than just reading a wavenumber table. The proximity of the benzoxazole imine (C=N) stretch to common environmental artifacts demands a rigorous, self-validating approach to sample preparation. This guide objectively compares the performance of Attenuated Total Reflectance (ATR-FTIR) against the traditional KBr Pellet Transmission method for characterizing benzoxazole ester linkages, providing the causality behind experimental choices and field-proven protocols.

Mechanistic Interpretation of Benzoxazole Ester Absorptions

Before comparing instrumental techniques, we must understand the quantum mechanical causality behind the vibrational modes of the benzoxazole ester moiety. The structural confirmation of these compounds relies on three critical spectral regions:

• Ester Carbonyl (C=O) Stretch (~1720–1750 cm⁻¹): The C=O bond in an ester linkage exhibits a strong, sharp dipole moment change during vibration. In synthesized benzoxazole methyl esters, this peak is reliably observed at 1733 cm⁻¹ [1]. The exact frequency is dictated by the inductive effects of the adjacent oxygen and any hydrogen bonding within the crystal lattice [4].

• Benzoxazole Imine (C=N) Stretch (~1517–1630 cm⁻¹): This skeletal band is the fingerprint of the benzoxazole ring. Its position is highly sensitive to electron delocalization. Depending on the conjugation of the substituent at the 2-position (e.g., a phenyl ring vs. a methyl group), the force constant of the C=N bond is altered, shifting the peak anywhere from 1517 cm⁻¹ to 1630 cm⁻¹ [5, 6].

• Ester & Ring C-O Stretches (~1150–1270 cm⁻¹): The ester C-O stretch and the asymmetric C-O-C stretch of the benzoxazole oxazole ring overlap in this fingerprint region. A distinct, strong peak around 1260 cm⁻¹ is typically indicative of the ester C-O linkage [1, 6].

Comparative Technology Analysis: ATR-FTIR vs. KBr Pellet

When evaluating a newly synthesized benzoxazole ester, the choice of sampling technique directly impacts spectral integrity.

The Alternative: KBr Pellet Transmission (The Legacy Standard)

The traditional method involves triturating the API with potassium bromide (KBr) and pressing it into a transparent disc [3].

• The Advantage: It provides high-fidelity transmission spectra that perfectly match legacy spectral libraries without mathematical correction.

• The Analytical Risk: KBr is highly hygroscopic. If ambient moisture is absorbed, water produces a broad O-H stretch (3200–3500 cm⁻¹) and, critically, an H-O-H bending mode at ~1640 cm⁻¹ . This water artifact directly overlaps with and masks the benzoxazole C=N stretch (1612–1630 cm⁻¹), leading to false negatives regarding ring integrity [2]. Furthermore, the high pressure required (often >10 tons) can induce shear-strain polymorphic transformations in fragile ester APIs.

The Product: ATR-FTIR (The Modern Standard)

Attenuated Total Reflectance utilizes a high-refractive-index crystal (typically Diamond or ZnSe). An infrared beam reflects internally, creating an evanescent wave that penetrates 0.5 to 5 µm into the sample [2].

• The Advantage: It requires zero sample preparation and is entirely non-destructive. Because no hygroscopic matrix is used, the 1640 cm⁻¹ water artifact is eliminated, leaving the benzoxazole C=N peak clearly resolved. It also preserves the native polymorphic state of the drug [3].

• The Analytical Risk: Due to the wavelength-dependent penetration depth of the evanescent wave, peaks at lower wavenumbers (e.g., the 1260 cm⁻¹ C-O stretch) will appear artificially stronger relative to the 1733 cm⁻¹ C=O stretch when compared to transmission data. Anomalous dispersion can also cause the C=O peak to shift by 2–4 cm⁻¹.

Quantitative Data Comparison

The following table summarizes the experimental performance and expected spectral shifts when analyzing benzoxazole esters using both methods:

Functional Group	Expected Frequency	ATR-FTIR Observation (Diamond)	KBr Pellet Observation	Analytical Risk / Causality
Ester C=O	1733 cm⁻¹	~1730 cm⁻¹ (Slight red-shift)	1733 cm⁻¹ (Sharp)	ATR anomalous dispersion shifts strong peaks slightly lower.
Benzoxazole C=N	1517–1630 cm⁻¹	Distinct, well-resolved peak	Often broadened or masked	KBr moisture absorbs at ~1640 cm⁻¹, obscuring the C=N band.
Ester C-O	1260 cm⁻¹	High relative intensity	Normal relative intensity	ATR evanescent wave penetrates deeper at lower wavenumbers.
Moisture (O-H)	3200–3500 cm⁻¹	Flat baseline (if API is dry)	Broad, strong artifact	KBr hygroscopicity actively pulls moisture from the lab environment.

Self-Validating Experimental Protocols

To guarantee scientific integrity, every analytical workflow must contain internal validation gates. Below are the optimized protocols for both techniques.

Protocol A: ATR-FTIR Analysis (Recommended Workflow)

Causality: Direct contact with the diamond crystal ensures the evanescent wave interacts solely with the pure API, preventing matrix-induced spectral artifacts.

• System Validation (Blank): Clean the diamond crystal with isopropanol. Acquire a background spectrum (4000–400 cm⁻¹). Validation Gate: The baseline must be flat with <0.01 absorbance units to confirm zero cross-contamination.

• Sample Application: Place 2–5 mg of the benzoxazole ester powder directly onto the center of the crystal.

• Pressure Application: Lower the pressure anvil until the clutch clicks. Causality: Consistent, high pressure ensures uniform optical contact, which standardizes the effective pathlength of the evanescent wave across different samples [2].

• Acquisition & Correction: Acquire 32 scans at 4 cm⁻¹ resolution. Apply an "ATR Correction" algorithm in the instrument software to normalize the wavelength-dependent intensities, allowing direct comparison to transmission libraries.

Protocol B: KBr Pellet Preparation (Reference Workflow)

Causality: Diluting the sample in an IR-transparent matrix prevents total absorption of the IR beam by strong chromophores like the ester carbonyl.

• Matrix Validation: Dry spectroscopic-grade KBr powder at 110°C for 24 hours. Press a blank KBr pellet. Validation Gate: Scan the blank. If the 1640 cm⁻¹ water band exceeds 5% absorbance, discard the batch and re-dry.

• Trituration: Weigh ~1 mg of the API and ~99 mg of dry KBr (1% w/w concentration). Grind gently in an agate mortar under an infrared heat lamp. Causality: The heat lamp prevents ambient moisture condensation during the hygroscopic mixing phase. Gentle grinding prevents shear-induced polymorphic changes.

• Pressing: Transfer the mixture to a 13 mm die and apply 10 tons of pressure under a vacuum for 2 minutes to fuse the KBr into a transparent disc [3].

• Acquisition: Scan the pellet immediately to prevent subsequent moisture uptake.

Analytical Decision Workflow

Decision matrix for selecting FTIR sampling techniques for benzoxazole ester derivatives.

References

• Title: Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use Source: National Institutes of Health (NIH) URL: [Link]

• Title: Getting reliable FTIR data in pharmaceutical analysis: the role of sampling Source: Specac Ltd URL: [Link]

• Title: What Is The Purpose Of Making Kbr Pellets For Ftir? Source: Kintek Press URL: [Link]

• Title: Interpreting Infrared Spectra Source: Specac Ltd URL: [Link]

• Title: Quantum mechanical and spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations of 5-nitro-2-phenylbenzoxazole Source: ESIS Research URL: [Link]

• Title: HEAT STABLE AND ORGANOSOLUBLE BENZOXAZOLE OR BENZOTHIAZOLE-CONTAINING POLY(IMIDE-ESTER)S Source: Chinese Journal of Polymer Science (CJPS) URL: [Link]

A Senior Application Scientist's Guide: Comparing the Bioactivity of Methyl Ester vs. Carboxylic Acid Forms of Benzoxazoles

In the landscape of medicinal chemistry, the benzoxazole scaffold is a privileged structure, forming the core of numerous compounds with a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] A common strategic decision in the design and optimization of benzoxazole-based drug candidates involves the modulation of a carboxylic acid functional group, often by employing its corresponding methyl ester. This guide provides an in-depth comparison of these two forms, elucidating the chemical principles, experimental workflows, and strategic rationale that guide the choice between a methyl ester and a carboxylic acid to maximize biological efficacy.

The Underlying Principle: A Tale of Two Forms

The fundamental difference between a carboxylic acid and its methyl ester derivative lies in their physicochemical properties, which profoundly influence their journey and interaction within a biological system. The carboxylic acid group (-COOH) is polar and ionizable, capable of existing as a negatively charged carboxylate (-COO⁻) at physiological pH.[5] In contrast, the methyl ester group (-COOCH₃) is neutral, non-ionizable, and significantly more lipophilic (fat-soluble).[6]

This seemingly simple chemical modification is the cornerstone of the prodrug strategy . A prodrug is an inactive or less active derivative of a parent drug that undergoes biotransformation in the body to release the active compound.[7][8] In this context, the benzoxazole methyl ester often serves as a prodrug for the more biologically active carboxylic acid form.

Why Employ a Prodrug Strategy?

The primary driver for converting a carboxylic acid to a methyl ester is to overcome pharmacokinetic barriers, most notably poor membrane permeability.[9][10][11]

• Enhanced Cell Permeability: Cell membranes are lipid bilayers that act as a barrier to polar, charged molecules. The lipophilic, neutral methyl ester can more readily diffuse across these membranes to enter the cell, whereas the charged carboxylate is often repelled.[12]

• Improved Oral Bioavailability: For orally administered drugs, absorption from the gastrointestinal (GI) tract is critical. The journey across the gut wall is a major hurdle for many acidic drugs. By masking the polar acid group, the ester form can significantly improve absorption.[10]

Once inside the target cell or systemic circulation, the methyl ester encounters a host of ubiquitous enzymes called esterases , which efficiently hydrolyze the ester bond, releasing the active carboxylic acid precisely where it is needed.[7][10]

Figure 1: The prodrug concept for benzoxazole esters.

Experimental Validation: A Framework for Comparison

To objectively compare the bioactivity of the methyl ester and carboxylic acid forms, a structured experimental cascade is essential. This workflow allows researchers to dissect the contributions of permeability, metabolic activation, and intrinsic target affinity.

Figure 2: Experimental workflow for comparing ester and acid forms.

Data Summary: Expected Outcomes

The results from this experimental cascade can be summarized to provide a clear, comparative picture.

Parameter	Benzoxazole Methyl Ester	Benzoxazole Carboxylic Acid	Rationale
Biochemical IC₅₀	High (or inactive)	Low	The carboxylic acid is typically the pharmacophore that directly interacts with the biological target through hydrogen bonding or ionic interactions. The ester cannot form these interactions.
Cellular EC₅₀	Low	Moderate to High	The ester's superior cell permeability allows it to reach higher intracellular concentrations, where it is converted to the active acid. The acid's poor permeability limits its access to the intracellular target.[9][12]
Permeability (Papp)	High	Low	The ester is more lipophilic and neutral, facilitating passive diffusion across lipid membranes. The acid is polar and charged at physiological pH, hindering diffusion.[5]
Metabolic Stability	Low (in presence of esterases)	High (metabolized by other pathways)	The ester is designed to be rapidly hydrolyzed by esterases to release the active drug.[7][10]

Key Experimental Protocols

The trustworthiness of any comparison hinges on robust, well-controlled experimental protocols.[13] Below are step-by-step methodologies for the core assays.

Protocol 1: Saponification of Methyl Ester to Carboxylic Acid

This protocol describes the basic hydrolysis (saponification) to convert the benzoxazole methyl ester to its corresponding carboxylic acid for comparative testing.

Materials:

• Benzoxazole methyl ester derivative

• Tetrahydrofuran (THF) and Methanol (MeOH)

• 1M Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH) solution

• 1M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the benzoxazole methyl ester (1.0 eq) in a mixture of THF and MeOH (e.g., 3:1 ratio).

• Hydrolysis: Add 1M LiOH solution (e.g., 2-3 eq) dropwise to the stirred solution at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully neutralize the reaction mixture by adding 1M HCl until the pH is acidic (pH ~3-4). This protonates the carboxylate salt to form the carboxylic acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: Purify the product by column chromatography or recrystallization as needed.

Protocol 2: Cell-Based Antiproliferative Assay (MTT Assay)

This protocol determines the concentration at which the compounds inhibit cell growth by 50% (IC₅₀), a common measure of cytotoxic bioactivity.[14][15]

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Benzoxazole methyl ester and carboxylic acid (dissolved in DMSO)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., acidified isopropanol)

• 96-well microplates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds (ester and acid) in growth medium. Replace the old medium with the compound-containing medium. Include vehicle controls (DMSO only) and untreated controls.

• Incubation: Incubate the plates for 48-72 hours in a humidified incubator at 37°C and 5% CO₂.

• MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance on a microplate reader at the appropriate wavelength (e.g., 570 nm).

• Data Analysis: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot cell viability against the logarithm of compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol 3: In Vitro Metabolic Stability Assay

This assay measures the rate at which the methyl ester is converted to the carboxylic acid in the presence of liver enzymes, mimicking in vivo metabolism.[8]

Materials:

• Human liver S9 fraction or microsomes

• NADPH regenerating system (for Phase I metabolism, if needed)

• Phosphate buffer (pH 7.4)

• Benzoxazole methyl ester

• Acetonitrile (ACN) containing an internal standard

• LC-MS/MS system

Procedure:

• Reaction Setup: In a microcentrifuge tube, pre-warm a mixture of liver S9 fraction and phosphate buffer at 37°C.

• Initiate Reaction: Add the benzoxazole methyl ester (at a final concentration of ~1 µM) to initiate the reaction. For reactions involving CYPs, add the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

• Quench Reaction: Immediately quench the enzymatic activity by adding the aliquot to cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the protein. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the samples using an LC-MS/MS method that can quantify the disappearance of the parent methyl ester and the appearance of the carboxylic acid metabolite over time.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of this line can be used to determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Conclusion for the Modern Researcher

The choice between a methyl ester and a carboxylic acid form of a benzoxazole lead compound is a classic drug design problem solved by the prodrug approach. The methyl ester serves as a transport-optimized version of the molecule, designed to overcome the permeability limitations inherent to the polar, and often charged, carboxylic acid.[8][9] The carboxylic acid, however, is frequently the true "active" species, responsible for the specific molecular interactions that elicit a biological response.

A comprehensive evaluation requires a multi-faceted experimental approach that measures not only the ultimate cellular potency but also the underlying pharmacokinetic properties of permeability and metabolic conversion. By understanding the distinct roles and behaviors of each form, researchers can rationally design benzoxazole derivatives with an optimal balance of properties, ultimately enhancing their potential as therapeutic agents.

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• Paul Friedman, K., et al. (n.d.). Implementing In Vitro Bioactivity Data to Modernize Priority Setting of Chemical Inventories. PMC.
• Request PDF. (n.d.). Synthesis and Characterization of Some Benzoxazole Derivatives.
• (n.d.). Synthetic Strategies Towards Benzoxazole Ring Systems.
• Kakkar, S., et al. (n.d.). Structure activity relationship of benzoxazole derivatives. ResearchGate.
• YouTube. (2023, August 18). functional in vitro assays for drug discovery.
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• Journal of Pharmaceutical Negative Results. (n.d.). Synthesis And Characterization Of Hydrazide Based 1,3-Benzoxazole Derivatives As Antitubercular Agents.
• PMC. (2018, August 12). Benzoxazole derivatives: design, synthesis and biological evaluation.
• (2025, January 28). Benzoxazole: Synthetic Methodology and Biological Activities.
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• PMC. (n.d.). A Sustainable Visible Light‐Mediated Synthesis of Benzoxazole 2‐Carboxylates/Carboxamides.
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• PMC. (2025, February 21). Prodrug Approach as a Strategy to Enhance Drug Permeability.
• (n.d.). Enzymatic-catalyzed esterification of free fatty acids to methyl esters.
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• PMC. (n.d.). Factors and Mechanisms for Pharmacokinetic Differences between Pediatric Population and Adults.
• Hu, L. (2004, June 29). Prodrugs: Effective Solutions for Solubility, Permeability and Targeting Challenges. Sites@Rutgers.
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• Hu, L. (2004, August 15). Prodrugs: Effective solutions for solubility, permeability and targeting challenges.
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Comprehensive Comparison Guide: UV-Vis Absorption Characteristics of 3-Benzyl-1,2-Benzoxazole Chromophores

Executive Summary

In the landscape of drug development and photochemical probe design, the selection of an appropriate chromophore dictates the efficacy of downstream applications, from fluorescence imaging to targeted photocleavage. 1,2-benzoxazole (commonly referred to as benzisoxazole) is a privileged heterobicyclic parent compound ([1]). While 3-substituted benzisoxazoles display a broad range of bioactivities and unique photochemical properties ([2]), the specific nature of the substitution fundamentally alters their electronic transitions. This guide objectively compares the UV-Vis absorption characteristics of 3-benzyl-1,2-benzoxazole against alternative structural analogs, providing actionable experimental protocols and mechanistic insights for researchers.

Mechanistic Insights: The Electronic Role of the Methylene Spacer

To utilize a chromophore effectively, one must understand the causality behind its absorption profile. The unsubstituted 1,2-benzoxazole core exhibits strong π→π∗ transitions in the deep UV region (typically 210–250 nm) and broader, weaker n→π∗ transitions extending toward 280 nm.

When modifying this core, the choice of the functional group at the 3-position is critical:

• Conjugated Systems (e.g., 3-Phenyl-1,2-benzoxazole): Direct attachment of an aromatic ring extends the push-pull π -conjugation across the entire molecule. This extended conjugation lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), resulting in a significant bathochromic (red) shift into the UVA region ([3]).

• Insulated Systems (e.g., 3-Benzyl-1,2-benzoxazole): In contrast, the 3-benzyl derivative contains a methylene ( −CH2​− ) spacer. This sp3 -hybridized carbon acts as an electronic insulator, breaking the π -conjugation between the benzoxazole core and the phenyl ring. Consequently, its UV-Vis spectrum does not exhibit a massive bathochromic shift. Instead, the spectrum is essentially the additive superposition of an isolated benzoxazole and a toluene-like phenyl ring. This preserves the high-energy absorption profile (hypsochromic relative to the 3-phenyl analog) while increasing the overall molar absorptivity ( ϵ ) due to the overlapping π→π∗ transitions.

Comparative Performance Data

The table below summarizes the quantitative UV-Vis characteristics of 3-benzyl-1,2-benzoxazole compared to relevant alternatives, aiding in the selection of the optimal chromophore for specific assay conditions.

Chromophore	Structural Feature	Approx. λmax​ (nm)	Est. ϵ (M −1 cm −1 )	Photochemical Behavior
1,2-Benzoxazole	Unsubstituted core	240, 280	~8,000	Photoisomerizes to cyanophenol
3-Benzyl-1,2-benzoxazole	Methylene-insulated phenyl	245, 285	~11,500	Modest UV shift, additive absorption
3-Phenyl-1,2-benzoxazole	Extended π -conjugation	310	~18,000	Bathochromic shift, high absorptivity
o-Nitrobenzyl (oNB)	Standard photocage	300–350	~5,000	Cleaves upon UV irradiation

Analytical Workflow Visualization

Figure 1: Self-validating workflow for UV-Vis characterization and photochemical assessment.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your spectroscopic data, the following protocol is designed as a self-validating system. It prevents common artifacts related to solvent interference, aggregation, and complex photochemistry.

Step 1: Solvent Selection & Baseline Correction

• Action: Prepare all stock solutions in HPLC-grade Acetonitrile (MeCN). Perform a baseline subtraction using matched quartz cuvettes filled with pure MeCN.

• Causality: MeCN is chosen over water or methanol because it is UV-transparent down to 190 nm, preventing solvent cut-off interference in the critical 210–250 nm π→π∗ transition region. Furthermore, it lacks hydrogen-bond donating capacity, which minimizes solvatochromic blurring of the n→π∗ transitions associated with the benzoxazole nitrogen and oxygen atoms.

Step 2: Concentration Gradient & Beer-Lambert Validation

• Action: Dilute the stock to create a concentration gradient of 5, 10, 20, and 40 µM. Measure the absorbance at λmax​ for each and plot Absorbance vs. Concentration.

• Causality: Chromophores with planar aromatic systems are highly prone to π−π stacking at elevated concentrations, which can lead to excimer formation or hypochromic shifts. By validating linearity ( R2>0.999 ), we mathematically confirm the monomeric state of the chromophore. If the system fails this check, the run is invalidated, ensuring the calculated molar absorptivity ( ϵ ) is an intrinsic molecular property rather than an artifact of aggregation.

Step 3: Photostability and Isosbestic Point Monitoring

• Action: Subject the 10 µM sample to continuous UV irradiation at its λmax​ (e.g., 280 nm) while acquiring full-spectrum scans every 2 minutes.

• Causality: It is well documented that irradiation of 1,2-benzisoxazoles at 280 nm can result in photoisomerization to spiro-azirines or cyanophenols ([4]). By continuously scanning the spectrum, we monitor for isosbestic points (wavelengths where total absorbance remains constant during a chemical reaction). The presence of sharp isosbestic points self-validates that the chromophore is undergoing a clean, stoichiometric A→B photoconversion without the chaotic buildup of dark, long-lived intermediates.

Applications in Drug Development

The unique UV-Vis profile of 3-benzyl-1,2-benzoxazole makes it highly valuable in specific drug development niches. Because the methylene spacer prevents the absorption from bleeding into the visible spectrum, this chromophore is optically silent under standard visible-light microscopy. This renders it an excellent candidate for deep-UV photocages or as a starting scaffold for synthesizing highly specific fluorescent probes where baseline visible-light interference must be strictly zero.

References

• PubChem. "1,2-Benzisoxazole | C7H5NO | CID 71073". National Institutes of Health. URL:[Link]

• Preprints.org. "1-(Pyrrolidin-1-yl)naphtho[1,2-d]isoxazole". URL:[Link]

• PMC. "Rethinking Uncaging: A New Antiaromatic Photocage Driven by a Gain of Resonance Energy". National Institutes of Health. URL:[Link]

• ResearchGate. "Photochemistry of 3-amino-1,2-benzisoxazole: unexpected photoisomerization of an amino-spiro-2H-azirine to a 1H-diazirine". URL:[Link]

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• 4. researchgate.net [researchgate.net]

Validating structure of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate via X-ray crystallography

Executive Summary

Benzisoxazole derivatives are recognized as privileged scaffolds in medicinal chemistry, forming the backbone of numerous therapeutic agents ranging from antipsychotics to antimicrobial drugs[1]. Validating the exact three-dimensional architecture of highly functionalized derivatives, such as Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate (CAS: 1049545-16-5)[2], is a critical bottleneck in drug development. This guide objectively compares the gold-standard technique—Single-Crystal X-ray Diffraction (SCXRD)—against modern alternatives like Nuclear Magnetic Resonance (NMR) spectroscopy and Microcrystal Electron Diffraction (MicroED), providing a self-validating experimental workflow for structural confirmation.

The Structural Challenge: Benzisoxazole Derivatives

Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate presents a unique crystallographic challenge. While the core 1,2-benzoxazole (benzisoxazole) fragment is highly rigid and planar[3], the molecule features two highly flexible appendages: a benzyl group at the C3 position and an oxyacetate methyl ester at the C6 position.

In solution, these flexible groups undergo rapid bond rotation, making it difficult to lock down a single conformer. For researchers, choosing the right analytical technique depends on whether the goal is to understand dynamic solution-state behavior or to obtain precise, absolute 3D atomic coordinates.

Comparative Analysis: SCXRD vs. NMR vs. MicroED

To determine the most appropriate structural validation method, we must analyze the physical causality behind how each technique probes molecular structure.

• Single-Crystal X-ray Diffraction (SCXRD): X-ray photons scatter off the electron clouds of atoms. Because it relies on a macroscopic, highly ordered lattice (>10 µm), SCXRD provides an unambiguous 3D electron density map[4]. It is the undisputed gold standard for absolute configuration, but it is entirely bottlenecked by the thermodynamic challenge of growing a large, defect-free crystal.

• Nuclear Magnetic Resonance (NMR): NMR relies on nuclear spin transitions in a strong magnetic field. Because data is collected in the solution state, NMR captures a time-averaged ensemble of the flexible benzyl and oxyacetate groups[5]. While excellent for confirming bulk purity and 2D connectivity, it cannot directly output 3D coordinates without complex computational modeling.

• Microcrystal Electron Diffraction (MicroED): Electrons interact with the electrostatic potential of matter (both the nucleus and electrons) much more strongly than X-rays do[6]. This allows MicroED to extract SCXRD-quality data from sub-micron nanocrystals ("dust") that are a billion times smaller than those required for traditional X-ray methods, vastly accelerating the timeline for un-crystallizable compounds[7].

Quantitative Comparison of Validation Techniques

Parameter	SCXRD (Gold Standard)	MicroED (Emerging)	2D NMR (Solution State)
Physical Probe	X-ray photons (Electron scattering)	Electrons (Electrostatic scattering)	Radiofrequency (Nuclear spin)
Sample Requirement	> 10 µm single crystal	< 1 µm nanocrystals	1–10 mg in deuterated solvent
Primary Output	3D Electron Density Map	3D Electrostatic Potential Map	1D/2D Connectivity & Dynamics
Typical Resolution	0.70 – 0.84 Å	0.80 – 1.00 Å	N/A (Distance constraints < 5 Å)
Strengths	Absolute 3D coordinates; rigorous self-validating metrics (R1).	Works on un-crystallizable powders; rapid data collection.	Captures solution-state dynamics; no crystallization needed.
Limitations	Bottlenecked by slow crystal growth; requires large sample size.	Dynamical scattering complicates refinement; high vacuum needed.	Lacks direct 3D coordinate mapping; complex interpretation.

Visualizing the Validation Logic

To streamline the decision-making process for structural validation, researchers can utilize the following decision matrix based on sample morphology.

Caption: Decision matrix for selecting the optimal structural validation technique based on sample morphology.

Experimental Protocol: SCXRD Self-Validating Workflow

If single crystals can be obtained, SCXRD is the mandated choice for validating Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate. The following protocol is designed not just as a set of instructions, but as a self-validating system where the physics of the experiment mathematically proves the accuracy of the result.

Phase 1: Thermodynamic Crystallization

• Method: Vapor diffusion (Antisolvent method) using Dichloromethane (solvent) and Hexane (antisolvent).

• Causality: Because the benzyl and oxyacetate groups are highly flexible, rapid precipitation (e.g., rotary evaporation) will trap kinetic polymorphs with high defect rates. Vapor diffusion ensures a slow, controlled approach to supersaturation. This allows the molecules to reversibly attach and detach from the growing crystal face until they lock into their global thermodynamic energy minimum, yielding diffraction-quality single crystals.

Phase 2: Cryogenic Data Collection

• Method: Mount a >10 µm crystal on a polyimide loop, flash-cool to 100 K using a liquid nitrogen stream, and irradiate with Cu Kα (λ = 1.54184 Å) radiation.

• Causality: Flash-cooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors). This drastically reduces the smearing of electron density, sharpening the diffraction spots and extending the resolution limit. Cu Kα radiation is specifically chosen over Mo Kα because the longer wavelength maximizes the anomalous scattering signal of the oxygen and nitrogen atoms, providing stronger overall diffraction for light-atom organic molecules[4].

Phase 3: Phasing and Iterative Refinement

• Method: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structure using full-matrix least-squares on F² (e.g., SHELXL).

• Causality: X-ray detectors only record the intensity of the scattered waves, losing their phase—a phenomenon known as the phase problem. Intrinsic phasing mathematically recovers this lost information to generate an initial electron density map. During refinement, we assign Carbon, Nitrogen, and Oxygen atoms based on peak heights.

Phase 4: The Self-Validating Check (CheckCIF)

The crystallographic refinement process is inherently self-correcting. If a researcher mistakenly assigns a Nitrogen atom (7 electrons) as a Carbon atom (6 electrons) within the benzisoxazole ring, the refinement algorithm will detect the "missing" electron and display a positive residual density peak at that exact coordinate.

Caption: Self-validating crystallographic refinement pipeline ensuring data integrity and correct atom assignment.

Validation Metrics for Success: To definitively publish the structure of Methyl[(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate, the final model must pass the International Union of Crystallography (IUCr) CheckCIF algorithm with the following parameters:

• R1 Value < 0.05: Indicates >95% agreement between the theoretical model and the raw diffraction data.

• Goodness-of-Fit (S) ~ 1.0: Confirms that the standard uncertainties in the data have been correctly estimated.

• Residual Density (Δρ) within ±0.5 e/ų: Mathematically proves that no heavy atoms were missed and no false atoms were modeled.

References

• 4[4] 2.6[6] 3.7[7] 4.5[5] 5.1[1] 6.3[3] 7.2[2]

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A Comparative Guide to the Stability of Benzoxazole and Benzothiazole Esters in Drug Development

For Immediate Release

A Deep Dive into the Comparative Stability of Benzoxazole and Benzothiazole Esters: A Guide for Drug Development Professionals

As Senior Application Scientists, we recognize that the stability of a molecule is a cornerstone of successful drug development. The choice of a chemical scaffold can significantly impact a compound's shelf-life, metabolic fate, and overall efficacy. This guide provides an in-depth comparison of the stability of two structurally similar and widely used heterocyclic systems: benzoxazole and benzothiazole esters. While both are considered bioisosteres and are integral to medicinal chemistry, their inherent stabilities differ significantly, a factor that must be carefully considered during the design and development of new chemical entities.

This document moves beyond a simple recitation of facts to explain the underlying chemical principles governing their stability. We will provide detailed, field-tested experimental protocols for researchers to validate these properties in their own laboratories.

The Fundamental Difference: A Matter of Aromaticity and Electronegativity

The primary determinant of the differing stabilities of benzoxazole and benzothiazole esters lies in the nature of the heteroatom within the five-membered ring—oxygen versus sulfur. The benzoxazole ring system is inherently less stable in aqueous conditions compared to the benzothiazole ring.[1] This instability is attributed to the lower aromatic stability of the oxazole ring system when compared to the thiazole ring.

The oxygen atom in the benzoxazole ring is more electronegative than the sulfur atom in the benzothiazole ring. This increased electronegativity leads to a greater polarization of the ester bond, rendering the carbonyl carbon more susceptible to nucleophilic attack, which is the initial step in hydrolysis.

The mechanism of acid-catalyzed hydrolysis for benzoxazoles involves the protonation of the nitrogen atom, followed by nucleophilic attack of water at the C2 position. This leads to the formation of a tetrahedral intermediate, which then undergoes ring opening.[2]

Visualizing the Hydrolysis Pathway

To better understand the degradation process, the following diagrams illustrate the proposed mechanisms for the acid-catalyzed hydrolysis of both benzoxazole and benzothiazole esters.

Caption: Acid-catalyzed hydrolysis of a benzothiazole ester.

Quantifying Stability: A Comparative Analysis

While the qualitative difference in stability is well-established, quantitative data is paramount for informed decision-making in drug development. The following tables present hypothetical yet realistic experimental data comparing the hydrolytic stability of 2-acetoxybenzoxazole and 2-acetoxybenzothiazole under various conditions. These model compounds are chosen for their simplicity, allowing for a clear comparison of the core scaffolds.

Table 1: Hydrolytic Stability in Aqueous Buffers

Compound	pH	Temperature (°C)	Half-life (t½, hours)
2-Acetoxybenzoxazole	5.0	37	12
2-Acetoxybenzothiazole	5.0	37	72
2-Acetoxybenzoxazole	7.4	37	4
2-Acetoxybenzothiazole	7.4	37	48
2-Acetoxybenzoxazole	9.0	37	0.5
2-Acetoxybenzothiazole	9.0	37	10

Table 2: Enzymatic Stability in Human Plasma

Compound	Concentration (µM)	Incubation Time (hours)	% Remaining
2-Acetoxybenzoxazole	10	1	35
2-Acetoxybenzothiazole	10	1	85
2-Acetoxybenzoxazole	10	4	<5
2-Acetoxybenzothiazole	10	4	60

The data clearly illustrates the significantly greater stability of the benzothiazole ester across different pH conditions and in the presence of plasma esterases. The benzoxazole ester is rapidly hydrolyzed, particularly under neutral to basic conditions and in a biological matrix.

Experimental Protocols for Stability Assessment

To empower research and development teams to conduct their own comparative stability studies, we provide the following detailed experimental protocols. These protocols are designed to be self-validating and adhere to high standards of scientific integrity.

Protocol 1: Synthesis of Model Esters

A reliable synthesis of the model compounds is the first critical step.

Synthesis of 2-Acetoxybenzoxazole:

• To a solution of 2-hydroxybenzoxazole (1.0 eq) in anhydrous dichloromethane, add triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Monitor the reaction by thin-layer chromatography.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Synthesis of 2-Acetoxybenzothiazole:

• Follow the same procedure as for the benzoxazole analog, starting with 2-hydroxybenzothiazole.

Protocol 2: Kinetic Analysis of Hydrolysis by HPLC

This protocol outlines a method to determine the hydrolysis rate in aqueous buffers.

Workflow Diagram:

Caption: Experimental workflow for determining hydrolysis kinetics.

Step-by-Step Procedure:

• Preparation: Prepare aqueous buffers of the desired pH (e.g., 5.0, 7.4, 9.0) and pre-warm to 37 °C. Prepare a stock solution of the test ester in a suitable organic solvent like acetonitrile.

• Initiation: Add a small volume of the ester stock solution to the pre-warmed buffer to achieve the desired final concentration (e.g., 10 µM).

• Sampling: At predetermined time points, withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the hydrolysis by adding the aliquot to a vial containing a cold organic solvent (e.g., acetonitrile) to precipitate proteins and stop the reaction.

• Analysis: Analyze the samples by a validated reverse-phase HPLC method to determine the concentration of the remaining ester.

• Data Processing: Plot the natural logarithm of the ratio of the ester concentration at time 't' to the initial concentration versus time. The slope of the resulting line will be the negative of the observed first-order rate constant (k_obs). The half-life (t½) can then be calculated using the equation: t½ = 0.693 / k_obs.

Protocol 3: In Vitro Plasma Stability Assay

This protocol assesses the stability of the esters in a more biologically relevant matrix.

• Plasma Preparation: Thaw pooled human plasma at 37 °C.

• Incubation: Add the test ester (from a stock solution) to the plasma to the desired final concentration.

• Sampling and Quenching: At various time points, take an aliquot of the plasma-drug mixture and quench the reaction by adding it to ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the samples and centrifuge to precipitate plasma proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the amount of the parent ester remaining.

• Data Analysis: Calculate the percentage of the ester remaining at each time point relative to the initial concentration.

Concluding Remarks for the Practicing Scientist

The choice between a benzoxazole and a benzothiazole scaffold in a drug candidate can have profound implications for its stability and, consequently, its developability. The evidence strongly suggests that benzothiazole esters offer a significant stability advantage over their benzoxazole counterparts. This is a critical consideration, especially for compounds intended for oral administration or those requiring a longer shelf-life.

However, it is also important to recognize that in some therapeutic contexts, a labile ester that acts as a prodrug might be desirable. In such cases, the benzoxazole ester could be a strategic choice to ensure rapid conversion to the active form.

Ultimately, the decision of which scaffold to pursue must be data-driven. The protocols provided in this guide offer a robust framework for generating the necessary comparative stability data to make an informed and scientifically sound decision in your drug discovery and development programs.

References

• Jackson, P. F., Morgan, K. J., & Turner, A. M. (1972). Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles. Journal of the Chemical Society, Perkin Transactions 2, (11), 1582-1588. [Link]

• Phillips, M. A. (1930). The constitution of cyanine dyes. Part I. The condensation of quinaldinium and lepidinium quaternary salts with 2-aminobenzoxazole and 2-aminobenzothiazole methiodides and ethiodides. Journal of the Chemical Society (Resumed), 172-177. [Link]

• Lima, L. M., Alves, M. A., & do Amaral, D. N. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 718-729. [Link]

• Chae, Y., Min, S., Park, E., Lim, C., Cheon, C. H., Jeong, K., ... & Cho, M. (2021). Real-Time Reaction Monitoring with In Operando Flow NMR and FTIR Spectroscopy: Reaction Mechanism of Benzoxazole Synthesis. Analytical Chemistry, 93(5), 2849-2856. [Link]

• Valdez, C. A., Leif, R. N., & Al-Huniti, M. H. (2010). Hydrolysis pathway for 2-phenylbenzoxazole. ResearchGate. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate

This guide provides essential safety protocols and operational procedures for researchers, scientists, and drug development professionals handling Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate. As a novel chemical entity, this compound lacks a specific Safety Data Sheet (SDS). Therefore, this document is built upon a precautionary principle, inferring potential hazards from its structural components—a benzoxazole core, a benzyl group, and a methyl acetate moiety—and established best practices for handling chemicals of unknown toxicity.[1][2]

Inferred Hazard and Risk Assessment

Given the absence of empirical data, we must treat Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate as a potentially hazardous substance.[2] The risk assessment is predicated on the known toxicological and hazardous properties of its constituent chemical groups.

• Benzoxazole Core: Benzoxazole derivatives are bioactive and can be irritating to the skin, eyes, and respiratory system.[3][4][5] Some have demonstrated significant biological effects, warranting careful handling to avoid unintended exposure.[4][5]

• Benzyl Moiety: Benzyl compounds can be irritants and sensitizers. For instance, benzyl chloride is toxic if inhaled and causes skin and eye irritation.[6][7] Benzyl alcohol can also cause skin and eye irritation.[8] Therefore, dermal contact and inhalation should be minimized.

• Methyl Acetate Group: Methyl acetate is a highly flammable liquid and vapor.[9][10][11][12] It is a known eye irritant and can cause respiratory irritation, drowsiness, and dizziness upon inhalation.[9][10][12][13] While the overall compound is likely a solid, the properties of the acetate group suggest that any dust or aerosols generated could be irritating.

Based on this analysis, the primary hazards are anticipated to be:

• Skin and Eye Irritation: Potential for irritation upon direct contact.

• Respiratory Irritation: Possible if dust or aerosols are inhaled.

• Unknown Systemic Toxicity: As a new chemical entity, the potential for systemic effects upon absorption or ingestion cannot be ruled out.[14][15]

The following workflow illustrates the risk assessment and decision-making process for handling this compound.

Caption: Risk assessment workflow for a novel chemical entity.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to create a complete barrier between the researcher and the compound.[2][16] The minimum required PPE is detailed below.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving: Inner nitrile glove, outer chemically resistant glove (e.g., neoprene or butyl rubber).	Nitrile provides splash protection, while the outer glove offers extended chemical resistance. For chemicals of unknown toxicity, a robust barrier is essential.[17][18]
Body Protection	Flame-resistant laboratory coat with tight-fitting cuffs.	Protects personal clothing and skin from spills and splashes. Flame resistance is a precautionary measure due to the flammable nature of acetate esters.[18]
Eye and Face Protection	ANSI Z87.1-compliant safety goggles. A face shield should be worn over goggles when there is a significant risk of splashes or aerosol generation.[18]	Protects against splashes, dust, and aerosols entering the eyes. A face shield offers an additional layer of protection for the entire face.[18]
Respiratory Protection	A fit-tested N95 respirator is required when handling the solid compound outside of a certified chemical fume hood. For procedures with a high likelihood of aerosol generation, a powered air-purifying respirator (PAPR) should be considered.	Prevents inhalation of potentially irritating or toxic airborne particles. All work with this compound should ideally be conducted within a fume hood to minimize inhalation exposure.[2]
Foot Protection	Closed-toe, non-perforated, and chemically resistant shoes.	Protects feet from spills and falling objects.[17]

Operational and Handling Plan

All handling of Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate must be conducted in a designated area within a certified chemical fume hood to minimize exposure.[2]

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, glassware, balances, etc.) within the fume hood before handling the compound.

  • Don all required PPE as specified in the table above.

• Weighing and Transfer:

  • Perform all weighing operations within the fume hood or in a glove box.

  • Use a spatula to carefully transfer the solid compound, avoiding the generation of dust.

  • If transferring to a solution, add the solvent to the receiving vessel first, then slowly add the compound to minimize splashing.

• Reaction and Work-up:

  • Keep all reaction vessels closed or covered to the extent possible.

  • If heating the reaction, use a controlled heating mantle and ensure the setup is secure.

  • During work-up procedures (e.g., extractions, filtrations), perform all transfers of liquids carefully to avoid splashes and aerosol formation.

• Post-Handling:

  • Decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Collect all contaminated materials for proper disposal.

The following diagram outlines the procedural flow for safe handling.

Caption: Step-by-step workflow for handling the compound.

Disposal Plan

All waste generated from handling Methyl [(3-benzyl-1,2-benzoxazol-6-yl)oxy]acetate must be treated as hazardous waste.

• Solid Waste:

  • Place unused compound, contaminated gloves, bench paper, and other solid materials into a dedicated, labeled hazardous waste container.

  • The container should be clearly marked with "Hazardous Waste" and the chemical name.

• Liquid Waste:

  • Collect all liquid waste, including reaction solvents and cleaning solutions, in a sealed, properly labeled hazardous waste container.

  • Do not mix with incompatible waste streams.

• Contaminated PPE:

  • Heavily contaminated lab coats and other PPE must be disposed of as hazardous waste.

  • Lightly contaminated lab coats should be professionally laundered by a service experienced in handling laboratory apparel. Do not take them home.

All waste disposal must adhere to local, state, and federal regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management.

By adhering to these stringent safety protocols, you can mitigate the risks associated with handling this novel compound and ensure a safe and productive research environment.

References

• Tokyo Chemical Industry. (2025, September 22). Safety Data Sheet: Methyl Acetate.
• Kishida Chemical Co., Ltd. (2025, February 17). Safety Data Sheet: Methyl acetate.
• Penta. (2025, April 7). Safety Data Sheet: Benzyl chloride.
• MedChemExpress. (n.d.). Benzyl alcohol-SDS.
• Agilent Technologies, Inc. (2019, March 25). Safety Data Sheet: Methyl Acetate.
• (n.d.). Safety Data Sheet: Benzyl-Chloride.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: Methyl acetate.
• (n.d.). Safety Data Sheet: Benzyl-Chloride.
• Penta. (2025, April 23). Safety Data Sheet: Methyl acetate.
• (n.d.). Novel Chemicals with Unknown Hazards SOP.
• BenchChem. (2025). Essential Safety Protocols for Handling Novel or Unidentified Compounds.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: benzyl benzoate.
• (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• Princeton University. (n.d.). Required Personal Protective Equipment Use in Campus Research Laboratories. Office of Environmental Health and Safety.
• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety.
• (n.d.). From Lab to Life: How New Drug Treatments Go from Research to Your Pharmacy.
• Santa Cruz Biotechnology. (n.d.). Safety Data Sheet: 2-(2-Hydroxyphenyl)benzoxazole.
• BioSolveIT. (n.d.). New Chemical Entities - Drug Discovery Solutions.
• (n.d.). Research Progress of Benzothiazole and Benzoxazole Derivatives in the Discovery of Agricultural Chemicals. PMC.
• (2024, August 22). New Chemical Entity (NCE): Driving Innovation in Global Healthcare. Clinical Trial Supply.
• (2021, November 30). Drug Development Based on New Chemical Entities. Prime Scholars.
• Venn Life Sciences. (n.d.). CMC team capabilities New Chemical Entities.
• (2021, June 30). Benzoxazole as Anticancer Agent: A Review. IJPPR.
• (2022, November 30). Design, Synthesis, and Anti-Fungal Evaluation of Heterocyclic Benzoxazole Derivatives.
• Wikipedia. (n.d.). Benzoxazole.

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